2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

• CAS: 116515-48-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2,3-dihydro-1H-pyrrolizine scaffold is a privileged heterocyclic motif that forms the core of numerous natural products and synthetic molecules with a wide spectrum of biological activities.[1] Its unique bicyclic structure, combining a pyrrolidine and a pyrrole ring, imparts a rigid three-dimensional conformation that is often favorable for binding to biological targets. Derivatives of this scaffold have shown promise as anti-inflammatory, analgesic, and antimicrobial agents.[1]

This guide provides a comprehensive technical overview of the chemical properties of a specific, yet underexplored, derivative: 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid . While direct literature on this particular isomer is sparse, this document synthesizes data from structurally related analogs and fundamental chemical principles to offer a robust predictive profile. We will delve into its physicochemical and spectroscopic properties, plausible synthetic routes, chemical reactivity, and potential applications in the realm of medicinal chemistry, providing a valuable resource for researchers engaged in the design and synthesis of novel therapeutics.

Molecular Structure and Physicochemical Properties

The foundational structure of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid consists of the dihydropyrrolizine core with a carboxylic acid substituent at the 7-position of the pyrrole ring. This substitution pattern is anticipated to significantly influence the molecule's electronic properties and its potential as a pharmacophore.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, derived from computational models and comparison with its parent scaffold and the isomeric 1-carboxylic acid derivative.[2][3]

Property	Predicted Value	Source/Method
Molecular Formula	C₈H₉NO₂	-
Molecular Weight	151.16 g/mol	-
XLogP3	~0.3	PubChem (CID 12795105)[3]
Hydrogen Bond Donor Count	1	PubChem (CID 12795105)[3]
Hydrogen Bond Acceptor Count	2	PubChem (CID 12795105)[3]
Rotatable Bond Count	1	PubChem (CID 12795105)[3]

Expert Insights: The low predicted octanol-water partition coefficient (XLogP3) suggests that 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid is a relatively polar molecule. The presence of both hydrogen bond donor (the carboxylic acid -OH) and acceptor (the carbonyl oxygen and the pyrrole nitrogen) capabilities indicates that this compound is likely to exhibit moderate aqueous solubility and engage in hydrogen bonding interactions with biological macromolecules.[4]

Spectroscopic Profile (Predicted)

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show distinct signals for the protons on the pyrrole ring, typically in the downfield region (δ 6.0-7.5 ppm). The protons on the saturated pyrrolidine ring would appear more upfield. The acidic proton of the carboxylic acid is anticipated to be a broad singlet at a very downfield chemical shift (δ 10-13 ppm).

• ¹³C NMR Spectroscopy : The carbon spectrum would be characterized by a signal for the carbonyl carbon of the carboxylic acid in the range of δ 165-185 ppm. The sp²-hybridized carbons of the pyrrole ring would resonate between δ 100-140 ppm, while the sp³-hybridized carbons of the pyrrolidine ring would be found further upfield.

• Infrared (IR) Spectroscopy : The IR spectrum will be dominated by a strong, sharp absorption band for the carbonyl (C=O) stretch of the carboxylic acid, expected around 1700-1750 cm⁻¹. A very broad O-H stretching band from the carboxylic acid dimer is also anticipated in the region of 2500-3300 cm⁻¹.

• Mass Spectrometry (MS) : In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z = 151.

Synthesis and Purification

The construction of the 2,3-dihydro-1H-pyrrolizine ring system is often achieved through [3+2] cycloaddition reactions.[5] A plausible synthetic route to the title compound could involve the reaction of a suitably substituted pyrrole with a dienophile, followed by functional group manipulations.

Proposed Synthetic Workflow

A potential synthetic pathway is outlined below. This multi-step approach is designed to be adaptable and relies on well-established organic transformations.

Caption: Proposed synthetic workflow for 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of Ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate

• To a solution of ethyl 3-(pyrrol-2-yl)acrylate in a suitable aprotic solvent (e.g., THF, DMF), add a strong, non-nucleophilic base (e.g., sodium hydride, potassium tert-butoxide) at 0 °C.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate.

Step 2: Hydrolysis to 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

• Dissolve the ethyl ester from the previous step in a mixture of THF and water.

• Add an excess of lithium hydroxide and stir the mixture at room temperature until the starting material is consumed (as monitored by TLC).

• Remove the THF under reduced pressure and wash the aqueous residue with diethyl ether to remove any unreacted starting material.

• Acidify the aqueous layer to pH 3-4 with 1 M HCl.

• Extract the product with ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final product, 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

Chemical Reactivity and Derivatization

The chemical reactivity of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid is dictated by the interplay between the electron-rich pyrrole ring and the versatile carboxylic acid functionality.

Reactivity of the Pyrrolizine Ring

The pyrrole moiety of the dihydropyrrolizine system is aromatic and thus susceptible to electrophilic substitution reactions. The position of substitution will be directed by the existing carboxylic acid group and the fused pyrrolidine ring.

Reactivity of the Carboxylic Acid Group

The carboxylic acid group is a hub for a variety of chemical transformations, making it an excellent handle for derivatization in drug discovery programs.[6]

• Esterification : Reaction with an alcohol in the presence of an acid catalyst (e.g., H₂SO₄) or a coupling agent (e.g., DCC) will yield the corresponding ester.

• Amidation : Coupling with a primary or secondary amine using a peptide coupling reagent (e.g., HATU, HOBt) will form the corresponding amide.[7]

• Reduction : The carboxylic acid can be reduced to the corresponding primary alcohol using strong reducing agents like lithium aluminum hydride (LiAlH₄).

Caption: Key reactivity and derivatization pathways.

Representative Derivatization Protocol: Methyl Ester Synthesis

• Suspend 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid in methanol.

• Add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 4-6 hours, monitoring by TLC.

• Cool the reaction to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give the methyl ester.

Applications in Medicinal Chemistry and Drug Development

The 2,3-dihydro-1H-pyrrolizine scaffold is of significant interest to medicinal chemists due to its presence in a number of biologically active molecules.[8] The 7-carboxylic acid derivative represents a valuable starting point for the development of new therapeutic agents.

A Scaffold for Structure-Activity Relationship (SAR) Studies

The carboxylic acid group is a common pharmacophoric element that can engage in ionic and hydrogen bonding interactions with amino acid residues in the active sites of enzymes and receptors. The dihydropyrrolizine core provides a rigid framework to orient this key interacting group, while the other positions on the ring system (e.g., the 5- and 6-positions) can be functionalized to explore structure-activity relationships and optimize properties such as potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) profiles.

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The Pyrrolizine Nucleus: A Privileged Scaffold in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Architecture of the Pyrrolizine Core

The pyrrolizine nucleus, a bicyclic heterocyclic system composed of a fused pyrrole and pyrrolidine ring, represents a cornerstone in the architecture of numerous biologically active compounds.[1][2] This scaffold is not only prevalent in a vast array of natural products, particularly in the form of pyrrolizidine alkaloids (PAs), but has also inspired the synthesis of a multitude of derivatives with significant therapeutic potential.[3][4] Its unique three-dimensional structure and electronic properties confer upon it the ability to interact with a wide range of biological targets, leading to a diverse spectrum of pharmacological activities.

From potent anti-inflammatory and analgesic agents to broad-spectrum anticancer and antimicrobial compounds, the pyrrolizine core has proven to be a privileged scaffold in drug discovery.[3][5] Notably, this structural motif is present in clinically approved drugs such as the non-steroidal anti-inflammatory drug (NSAID) Ketorolac and the anticancer agent Mitomycin C, underscoring its therapeutic relevance.[3] This guide provides a comprehensive technical overview of the biological significance and function of the pyrrolizine nucleus, delving into its biosynthesis, diverse pharmacological activities, mechanisms of action, structure-activity relationships, and toxicological profile.

Part 1: Biosynthesis of the Pyrrolizidine Alkaloid Skeleton

The biosynthesis of the pyrrolizidine core, the foundational structure of PAs, is a fascinating enzymatic cascade that originates from common metabolic precursors. The pathway is initiated by the enzyme homospermidine synthase (HSS), which catalyzes the NAD+-dependent transfer of an aminobutyl moiety from spermidine to putrescine, forming homospermidine.[6][7] This is the first committed step in the biosynthesis of the necine base of PAs.[7][8] Subsequent oxidative deamination of homospermidine, followed by a series of cyclization and reduction steps, leads to the formation of the characteristic bicyclic pyrrolizidine ring system.[6][8] The biosynthesis primarily occurs in the roots of producing plants, from where the resulting alkaloids are translocated to other parts of the plant.[6]

Caption: Inhibition of the EGFR/MAPK signaling pathway by pyrrolizine derivatives.

Quantitative Data on Anticancer Activity:

The in vitro cytotoxic activity of various pyrrolizine derivatives has been extensively evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate the potent anticancer potential of this class of compounds.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
8f	MCF-7 (Breast)	3.16	[1]
8e	MCF-7 (Breast)	1.07	[1]
8a	MCF-7 (Breast)	7.61	[1]
6d	HePG-2 (Liver)	7.97	[2]
6d	HCT-116 (Colon)	9.49	[2]
6o	HePG-2 (Liver)	6.02	[2]
6o	HCT-116 (Colon)	5.84	[2]
Licofelone	MCF-7 (Breast)	5.5	[2]
MR22388	L1210 (Leukemia)	0.015	[2]
10c	MCF-7 (Breast)	4.72	[9]
4a	K562 (Leukemia)	1.9 µg/mL	[10]

Anti-inflammatory Activity: Targeting the Arachidonic Acid Cascade

Several pyrrolizine derivatives are potent anti-inflammatory agents, primarily through their inhibition of cyclooxygenase (COX) enzymes, which are key players in the inflammatory cascade. [5] Mechanism of Action:

Pyrrolizine-based compounds like Ketorolac and Licofelone act as inhibitors of COX-1 and COX-2. [5]These enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are potent mediators of inflammation, pain, and fever. Licofelone is a dual inhibitor of both COX and 5-lipoxygenase (5-LOX), providing a broader spectrum of anti-inflammatory activity. [3] Quantitative Data on COX Inhibition:

Compound ID	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Reference
Novel Pyrrolizines	2.45 - 5.69	0.85 - 3.44	[11]
Compound 12b	>10	0.1	[9]

Other Notable Biological Activities

The biological significance of the pyrrolizine nucleus extends beyond anticancer and anti-inflammatory effects. Various derivatives have demonstrated a wide array of other activities, including:

• Antimicrobial and Antiviral Activity: Some pyrrolizine compounds exhibit inhibitory activity against various bacteria and viruses. [3]* Nootropic and Anticonvulsant Effects: Certain derivatives have shown potential in modulating neurological functions. [3]* Acetylcholinesterase Inhibition: This activity is believed to be a defense mechanism of pyrrolizidine alkaloids against herbivores. [5]

Part 3: Decoding the Structure-Activity Relationship (SAR)

The biological activity and toxicity of pyrrolizine-containing compounds are intricately linked to their chemical structure. Understanding these structure-activity relationships is paramount for the rational design of safer and more potent therapeutic agents.

• Unsaturation in the Necine Base: The presence of a 1,2-double bond in the necine base of pyrrolizidine alkaloids is a critical determinant of their hepatotoxicity. [12]Saturated PAs are generally considered non-toxic. [12]* Esterification Pattern: The degree and type of esterification of the necine base with necic acids significantly influence toxicity. Cyclic diesters are generally more toxic than non-cyclic diesters, which in turn are more toxic than monoesters. [12][13]* Substituents on the Pyrrolizine Ring: For synthetic derivatives, the nature and position of substituents play a crucial role in determining their pharmacological profile. For instance, in a series of anticancer pyrrolizine/indolizine hybrids, ibuprofen derivatives showed higher antiproliferative activity compared to their ketoprofen analogs. [1]Furthermore, fluoro-substitutions on the indolizine ring of certain derivatives enhanced their antiproliferative activity. [2]

Part 4: Essential Experimental Protocols

To facilitate further research and development in this area, this section provides representative experimental protocols for the synthesis and biological evaluation of pyrrolizine derivatives.

Synthesis of a Pyrrolizine-5-carboxamide Derivative

This protocol describes a general method for the acylation of a 6-amino-pyrrolizine precursor. [4] Materials:

• 6-Amino-pyrrolizine derivative (e.g., compound 5a-e in the reference)

• Appropriate NSAID-derived acid chloride (e.g., from ibuprofen)

• Methylene chloride (anhydrous)

• Triethylamine (TEA)

• Aqueous sodium carbonate (2%)

• Ethanol

• Acetone

Procedure:

• Prepare the acid chloride of the desired NSAID by reacting it with thionyl chloride.

• Dissolve the 6-amino-pyrrolizine derivative (3 mmol) in methylene chloride (30 mL).

• Add the freshly prepared acid chloride solution dropwise to the solution from step 2 with stirring.

• Add 0.5 mL of TEA to the reaction mixture and continue stirring at room temperature for 2 hours.

• Allow the reaction mixture to stand overnight.

• Evaporate the solvent under reduced pressure.

• Wash the resulting solid residue with 10 mL of 2% aqueous sodium carbonate and allow it to dry.

• Recrystallize the crude product from an ethanol-acetone mixture to obtain the purified pyrrolizine-5-carboxamide derivative.

In Vitro Cytotoxicity Evaluation using MTT Assay

This protocol outlines the determination of the cytotoxic effects of pyrrolizine derivatives on cancer cell lines. [1] Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HT-29)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Pyrrolizine derivative stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well microtiter plates

• Multiskan microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of the pyrrolizine derivative (typically in a serial dilution) for a specified period (e.g., 48 hours). Include a vehicle control (DMSO) and a positive control (e.g., a known anticancer drug).

• After the incubation period, add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Part 5: The Double-Edged Sword: Toxicological Profile

While the pyrrolizine nucleus is a scaffold for many beneficial drugs, a significant portion of naturally occurring pyrrolizidine alkaloids are notorious for their toxicity, particularly hepatotoxicity.

Mechanism of Toxicity:

The toxicity of PAs is not inherent to the parent compounds but arises from their metabolic activation in the liver. [14]Cytochrome P450 enzymes convert the unsaturated necine base into highly reactive pyrrolic esters. [14]These electrophilic metabolites can then alkylate cellular macromolecules such as proteins and DNA, leading to cellular damage, necrosis, and genotoxicity. [14]This can result in conditions like hepatic sinusoidal obstruction syndrome (HSOS), formerly known as veno-occlusive disease (VOD). [10]

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An In-Depth Technical Guide to 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid: Physicochemical Properties, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. Due to a notable scarcity of direct experimental data for this specific isomer, this document synthesizes information from its close structural analogs, particularly the 1-carboxylic acid isomer, and the broader pyrrolizine chemical class to project its properties and potential. All inferred data is explicitly noted to ensure scientific integrity.

Core Molecular Attributes: Formula and Molecular Weight

The foundational step in characterizing any chemical entity is the determination of its molecular formula and weight. For 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, these have been deduced based on the known structure of its parent ring and the addition of a carboxylic acid moiety.

The parent scaffold, 2,3-dihydro-1H-pyrrolizine, has a molecular formula of C₇H₉N.[1] The addition of a carboxylic acid group (-COOH) at the 7-position involves the substitution of a hydrogen atom. This leads to a definitive molecular formula of C₈H₉NO₂ .

Based on this formula, the calculated molecular weight is 151.16 g/mol . This value is identical to that of its isomer, 2,3-dihydro-1H-pyrrolizine-1-carboxylic acid, for which extensive data is available.[2]

Table 1: Core Physicochemical Properties

Property	Value	Source/Method
Molecular Formula	C₈H₉NO₂	Deduced from structure
Molecular Weight	151.16 g/mol	Calculated[2]
IUPAC Name	2,3-dihydro-1H-pyrrolizine-7-carboxylic acid
CAS Number	Not available

The Pyrrolizine Scaffold in Drug Discovery

The pyrrolizine nucleus, a bicyclic system composed of fused pyrrole and pyrrolidine rings, is a privileged scaffold in medicinal chemistry.[3][4] Its derivatives are known to exhibit a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[3][4] The structural rigidity and potential for stereoisomerism make the pyrrolizine core an attractive starting point for the design of novel therapeutics.

The introduction of a carboxylic acid group, as in the title compound, is a common strategy in drug design to enhance solubility, introduce a key binding interaction with biological targets, or modulate pharmacokinetic properties.[5]

Caption: The pyrrolizine scaffold offers a unique combination of structural features that are advantageous in drug design, leading to a diverse range of biological activities.

Projected Physicochemical and Spectroscopic Profile

In the absence of direct experimental data for 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, we can infer its likely analytical characteristics based on its isomer and general principles of spectroscopy.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR: The proton of the carboxylic acid (-COOH) is expected to appear as a broad singlet in the downfield region of the spectrum, typically around 10-13 ppm. The chemical shifts and coupling patterns of the protons on the pyrrolizine ring would be complex and require detailed analysis for unambiguous assignment.

  • ¹³C NMR: The carbonyl carbon of the carboxylic acid is anticipated to have a characteristic resonance in the range of 165-185 ppm.[6] The remaining carbon signals would correspond to the dihydro-pyrrolizine framework.

• Infrared (IR) Spectroscopy :

  • A broad O-H stretching band is expected in the region of 2500-3300 cm⁻¹, characteristic of a hydrogen-bonded carboxylic acid.[6]

  • A strong C=O stretching absorption for the carbonyl group should be present between 1710 and 1760 cm⁻¹.[6]

• Mass Spectrometry (MS) :

  • The exact mass would be a key identifier. For C₈H₉NO₂, the calculated exact mass is approximately 151.0633 Da.

  • Fragmentation patterns would likely involve the loss of the carboxylic acid group (CO₂H) or cleavage of the pyrrolizine ring system.

Synthetic Strategies

General Approaches to Pyrrolizine Synthesis

The construction of the pyrrolizine core often involves multi-step sequences. Common strategies include:

• Cycloaddition Reactions : 1,3-dipolar cycloaddition reactions are a powerful tool for constructing the pyrrolizine skeleton.[7]

• Palladium-Catalyzed Cascade Reactions : These methods allow for the efficient assembly of complex fused heterocyclic systems from functionalized precursors.[8][9]

• C-H Bond Functionalization : Direct functionalization of pyrrole C-H bonds offers a streamlined approach to introduce substituents onto the pyrrole ring, which can then be elaborated to form the fused pyrrolidine ring.[10]

A Plausible Synthetic Route

A hypothetical, yet chemically reasonable, pathway to 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid could involve the following key steps. This proposed synthesis is based on established transformations in pyrrole and pyrrolizine chemistry.

Caption: A potential synthetic workflow for 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, starting from a functionalized pyrrole.

Protocol:

• N-Alkylation of a Pyrrole-2-carboxylate : The synthesis could commence with a commercially available pyrrole-2-carboxylic acid ester. The nitrogen atom would be alkylated with a suitable four-carbon chain containing a leaving group at one end and a precursor to the second nitrogen-containing ring at the other.

• Intramolecular Cyclization : The newly introduced side chain would then undergo an intramolecular cyclization to form the second five-membered ring, thus creating the pyrrolizine core. This could be achieved through various methods, such as a Dieckmann condensation or a related cyclization strategy.

• Reduction : The resulting unsaturated pyrrolizine derivative would then be selectively reduced to afford the 2,3-dihydro-1H-pyrrolizine scaffold.

• Ester Hydrolysis : The final step would be the hydrolysis of the ester group to the desired carboxylic acid.

It is crucial to emphasize that this is a conceptual pathway and would require significant experimental optimization and validation.

Potential Applications in Drug Development

Given the broad biological activities of the pyrrolizine class of molecules, 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid represents a valuable scaffold for further chemical exploration.[3][4]

• Analgesic and Anti-inflammatory Agents : The structural similarity to known non-steroidal anti-inflammatory drugs (NSAIDs) containing a pyrrolizine core, such as Ketorolac, suggests potential in this therapeutic area. The carboxylic acid moiety is a common feature in many NSAIDs, as it is often involved in the inhibition of cyclooxygenase (COX) enzymes.[3]

• Anticancer Drug Discovery : Numerous pyrrolizine derivatives have demonstrated cytotoxic activity against various cancer cell lines.[3][4] The mechanisms of action are diverse and can include DNA alkylation and inhibition of key cellular kinases.[4]

• Antimicrobial Research : The pyrrolizine scaffold has also been investigated for the development of new antibacterial and antiviral agents.[3][4]

Further research, including synthesis and biological screening, is necessary to fully elucidate the therapeutic potential of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

Conclusion and Future Directions

2,3-dihydro-1H-pyrrolizine-7-carboxylic acid is a structurally intriguing molecule with a molecular formula of C₈H₉NO₂ and a molecular weight of 151.16 g/mol . While specific experimental data for this isomer is limited, its relationship to other biologically active pyrrolizines suggests it is a compound of interest for medicinal chemistry and drug discovery. The development of a reliable synthetic route is a critical first step to enable further investigation into its physicochemical properties, spectroscopic characterization, and biological activity. The insights provided in this guide, drawn from closely related compounds, offer a solid foundation for initiating such research endeavors.

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• Tamta, H., et al. (2012). Comparison of Metabolism-Mediated Effects of Pyrrolizidine Alkaloids in a HepG2/C3A cell-S9 Co-Incubation System and Quantification of Their Glutathione Conjugates. Xenobiotica, 42(9), 899-909. [Link]

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The Therapeutic Potential of Pyrrolizine Derivatives: A Technical Guide for Drug Discovery

Introduction: The Pyrrolizine Scaffold - A Privileged Structure in Medicinal Chemistry

The pyrrolizine nucleus, a bicyclic heterocyclic system composed of a fused pyrrole and pyrrolidine ring, represents a "privileged scaffold" in medicinal chemistry.[1][2] This core structure is present in a wide array of natural and synthetic compounds that exhibit a remarkable diversity of biological activities.[1][2] Notably, pyrrolizine derivatives have been successfully developed into clinically approved drugs, such as the anti-inflammatory agent ketorolac and the anticancer drug mitomycin C, underscoring the therapeutic promise of this chemical class.[1][2] Furthermore, licofelone, a dual inhibitor of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX), has undergone clinical trials for the treatment of osteoarthritis.[1][2]

This technical guide provides an in-depth exploration of the therapeutic applications of pyrrolizine derivatives for researchers, scientists, and drug development professionals. We will delve into the key therapeutic areas where these compounds have shown significant potential, namely oncology, inflammation, and infectious diseases. This guide will elucidate the underlying mechanisms of action, provide detailed experimental protocols for their evaluation, and discuss the critical structure-activity relationships (SAR) that govern their efficacy.

Anticancer Applications of Pyrrolizine Derivatives: A Multi-pronged Approach

A significant body of research has highlighted the potent anticancer activities of pyrrolizine derivatives against various cancer cell lines.[1][3][4] These compounds exert their cytotoxic effects through a variety of mechanisms, making them attractive candidates for the development of novel chemotherapeutics.[1][2][5]

Mechanisms of Anticancer Activity

The anticancer effects of pyrrolizine derivatives are diverse and can be broadly categorized as follows:

• DNA Alkylation and Damage: Certain pyrrolizine derivatives, akin to the natural product mitomycin C, can act as DNA alkylating agents, leading to DNA damage and the induction of apoptosis in cancer cells.[1][2][6]

• Enzyme Inhibition:

  • Cyclooxygenase (COX) Inhibition: Some pyrrolizine derivatives exhibit inhibitory activity against COX enzymes, which can be overexpressed in certain cancers and contribute to tumor growth and inflammation.[1][2]

  • Kinase Inhibition: A promising avenue of investigation is the targeting of key signaling kinases. Pyrrolizine derivatives have been shown to inhibit Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2), both of which are crucial for cancer cell proliferation and survival.[6][7]

  • Other Enzyme Targets: Other reported mechanisms include the inhibition of thioredoxin reductase and Rac1 kinase.[1][2]

• Induction of Apoptosis: Many pyrrolizine derivatives have been shown to induce programmed cell death (apoptosis) in cancer cells, often through the activation of caspases.[4]

• Alteration of Cell Membrane Permeability: Some derivatives can disrupt the integrity of the cancer cell membrane, leading to cell death.[1][2]

Key Anticancer Pyrrolizine Derivatives and their In Vitro Efficacy

The following table summarizes the in vitro cytotoxic activity of selected pyrrolizine derivatives against various cancer cell lines.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Licofelone	MCF-7 (Breast)	5.5	[5][6]
Compound 12b (a novel pyrrolizine derivative)	MCF-7 (Breast)	<2.73	[4]
Urea derivatives 14b-d	MCF-7 (Breast) & PC-3 (Prostate)	<2.73	[4]
Compound 6d (difluoro substituted pyrrolizine)	HePG-2 (Liver), HCT-116 (Colon), MCF-7 (Breast)	7.97, 9.49, 13.87	[6]
Compound 6o (difluoro substituted indolizine)	HePG-2 (Liver), HCT-116 (Colon), MCF-7 (Breast)	6.02, 5.84, 8.89	[6]
Compound 38 (spiro derivative)	HeLa (Cervical)	1.93	[2]
Compound 8c (pyrimidopyrrolizine derivative)	MCF-7 (Breast)	0.0086	[8]
Compound 8b (pyrimidopyrrolizine derivative)	HCT-116 (Colon), HEPG-2 (Liver)	0.0265, 0.0123	[8]

Signaling Pathways Targeted by Anticancer Pyrrolizine Derivatives

1. EGFR Signaling Pathway Inhibition:

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon activation by its ligands, initiates a cascade of downstream signaling events promoting cell proliferation, survival, and migration. Dysregulation of the EGFR pathway is a hallmark of many cancers. Certain pyrrolizine derivatives have been designed to inhibit the tyrosine kinase activity of EGFR, thereby blocking these oncogenic signals.

Caption: Inhibition of the EGFR signaling pathway by pyrrolizine derivatives.

2. CDK2 Signaling Pathway Inhibition:

Cyclin-Dependent Kinase 2 (CDK2) is a key regulator of the cell cycle, particularly the G1 to S phase transition. In many cancers, CDK2 is overactive, leading to uncontrolled cell division. Pyrrolizine derivatives that inhibit CDK2 can arrest the cell cycle and prevent cancer cell proliferation.

Caption: Inhibition of the CDK2 signaling pathway by pyrrolizine derivatives.

Experimental Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines (e.g., MCF-7, HCT-116, HeLa)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Pyrrolizine derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the pyrrolizine derivatives in complete medium. The final DMSO concentration should be less than 0.5%.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known anticancer drug).

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting up and down.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test compound compared to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Anti-inflammatory Potential of Pyrrolizine Derivatives

Chronic inflammation is a key contributor to various diseases, including arthritis, cardiovascular diseases, and cancer. Pyrrolizine derivatives have emerged as promising anti-inflammatory agents, with some exhibiting dual inhibitory action on key enzymes in the inflammatory cascade.[9]

Mechanism of Anti-inflammatory Action: Dual COX/5-LOX Inhibition

The primary mechanism underlying the anti-inflammatory effects of many pyrrolizine derivatives is the inhibition of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) enzymes. These enzymes are responsible for the biosynthesis of prostaglandins and leukotrienes, respectively, which are potent pro-inflammatory mediators.

• COX Inhibition: By inhibiting COX-1 and/or COX-2, pyrrolizine derivatives reduce the production of prostaglandins, which are involved in pain, fever, and inflammation.

• 5-LOX Inhibition: Inhibition of 5-LOX blocks the synthesis of leukotrienes, which contribute to bronchoconstriction, chemotaxis, and increased vascular permeability.

The dual inhibition of both COX and 5-LOX pathways is a particularly attractive therapeutic strategy, as it may offer a broader spectrum of anti-inflammatory activity with a potentially improved gastrointestinal safety profile compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) that primarily target COX enzymes.

Key Anti-inflammatory Pyrrolizine Derivatives and their Efficacy

The following table summarizes the in vitro inhibitory activity of selected pyrrolizine derivatives against COX-1 and COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Reference
Ketorolac	-	-	[9]
Licofelone	-	-	[9]
N-(4-bromophenyl)-7-cyano-6-substituted-H-pyrrolizine-5-carboxamide derivatives	2.45 - 5.69	0.85 - 3.44	[9][10]

Experimental Workflow: In Vitro COX Inhibition Assay

This protocol outlines a general procedure for assessing the in vitro inhibitory activity of pyrrolizine derivatives against COX-1 and COX-2.

Caption: A generalized workflow for determining COX inhibition by pyrrolizine derivatives.

Antimicrobial Activity of Pyrrolizine Derivatives

The rise of antibiotic-resistant bacteria poses a significant threat to global health. The pyrrolizine scaffold has been explored for the development of novel antimicrobial agents.

Mechanism of Antimicrobial Action

The exact mechanisms of antimicrobial action for many pyrrolizine derivatives are still under investigation. However, some studies suggest that they may act by:

• Disrupting bacterial cell wall synthesis.

• Inhibiting bacterial DNA replication or protein synthesis.

• Altering the permeability of the bacterial cell membrane.

In Vitro Antimicrobial Efficacy of Pyrrolizine Derivatives

The antimicrobial activity of pyrrolizine derivatives is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference
Compound 11i	S. aureus ATCC 25923	4	[11]
Compound 11i	S. aureus ATCC 43300 (MRSA)	16.12	[11]
Compound 9f	S. aureus ATCC 25923	8	[11]
Compound 8	Various bacteria and yeasts	16 - 64	[12]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Pyrrolizine derivatives (dissolved in a suitable solvent)

• Sterile 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Bacterial Inoculum:

  • Culture the bacterial strain overnight on an appropriate agar medium.

  • Suspend a few colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the pyrrolizine derivative.

  • Perform serial two-fold dilutions of the compound in CAMHB in the wells of a 96-well plate.

• Inoculation and Incubation:

  • Inoculate each well containing the compound dilutions and the growth control wells with the prepared bacterial inoculum.

  • Include a sterility control (broth only) and a growth control (broth with bacteria, no compound).

  • Incubate the plates at 35-37°C for 16-20 hours.

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

  • Alternatively, the optical density at 600 nm can be measured using a microplate reader.

Structure-Activity Relationship (SAR) of Pyrrolizine Derivatives: Guiding Rational Drug Design

Understanding the relationship between the chemical structure of pyrrolizine derivatives and their biological activity is crucial for the rational design of more potent and selective therapeutic agents.

Key Structural Features Influencing Activity:

• Substituents on the Pyrrolizine Core: The nature and position of substituents on the pyrrolizine ring system significantly impact the biological activity. For instance, the presence of electron-withdrawing or electron-donating groups can modulate the electronic properties of the molecule and its interaction with biological targets.

• Fusion with Other Heterocyclic Rings: Fusing the pyrrolizine scaffold with other heterocyclic rings, such as pyrimidine or pyridine, can lead to compounds with enhanced and sometimes novel biological activities.[3]

• Chirality: The stereochemistry of the pyrrolizine core and its substituents can play a critical role in target binding and overall efficacy.

• Lipophilicity: The lipophilicity of the derivatives influences their absorption, distribution, metabolism, and excretion (ADME) properties, as well as their ability to cross cell membranes.

For example, in the case of anticancer pyrrolizine derivatives, studies have shown that the presence of a carbonyl group can be a key moiety for biological activity.[13] Furthermore, the introduction of specific functional groups, such as a 3,4,5-trimethoxyphenyl moiety, has been shown to enhance cytotoxicity. In the realm of anti-inflammatory agents, the presence of a carboxamide group at the 5-position of the pyrrolizine ring has been found to be important for COX inhibitory activity.

Conclusion and Future Perspectives

Pyrrolizine derivatives represent a versatile and promising class of compounds with a broad spectrum of therapeutic applications. Their demonstrated efficacy as anticancer, anti-inflammatory, and antimicrobial agents, coupled with the potential for chemical modification to optimize their activity and selectivity, makes them a focal point for ongoing drug discovery and development efforts.

Future research in this area should focus on:

• Elucidation of Novel Mechanisms of Action: A deeper understanding of the molecular targets and signaling pathways modulated by pyrrolizine derivatives will facilitate the development of more targeted therapies.

• Rational Design and Synthesis of Next-Generation Derivatives: Leveraging SAR data and computational modeling will enable the design of new compounds with improved potency, selectivity, and pharmacokinetic properties.

• In Vivo Efficacy and Safety Profiling: Promising lead compounds identified through in vitro screening must be rigorously evaluated in preclinical animal models to assess their in vivo efficacy and safety profiles.

The continued exploration of the rich chemical space of pyrrolizine derivatives holds great promise for the discovery of novel and effective treatments for a wide range of human diseases.

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• Cîrciumaru, A., et al. (2023). Antimicrobial activity in vitro, MIC values expressed in μM for all strains tested. ResearchGate. [Link]

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• Wang, Y., et al. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. European Journal of Medicinal Chemistry, 224, 113711. [Link]

• (No author). (2021). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Omega, 6(45), 30248-30277. [Link]

• Bhat, A., et al. (2023). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). Semantic Scholar. [Link]

• Gouda, A. M., et al. (2024). Synthesis and In Vitro Anticancer Activity of Pyrrolidone Derivatives Bearing 3,4,5-Trimethoxyphenyl Moiety as a Promising Anticancer Scaffold. Molecules, 29(1), 123. [Link]

• Gouda, A. M., et al. (2024). Pyrrolizine- and Indolizine-Derived Spirooxindoles: Synthesis, Antibacterial Activity and Inverse Docking Analysis. Molecules, 29(10), 2298. [Link]

• Ndom, J. C., et al. (2020). Synthesis, characterization and antimicrobial properties of two derivatives of pyrrolidine-2,5-dione fused at positions-3,4 to a dibenzobarrelene backbone. BMC Chemistry, 14(1), 22. [Link]

• Metwally, K. A., & Abo-Dya, N. E. (2022). Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry, 29(33), 5543-5571. [Link]

• Gouda, A. M., et al. (2016). Design, Synthesis, and Biological Evaluation of Some Novel Pyrrolizine Derivatives as COX Inhibitors with Anti-Inflammatory/Analgesic Activities and Low Ulcerogenic Liability. Molecules, 21(2), 209. [Link]

• (No author). (2025). Synthesis and CDK2 inhibition profiling of novel pyrazolyl-thiourea derivatives as potential anti-inflammatory agents. Anaesthesia, Pain & Intensive Care, 29(1). [Link]

• (No author). (2020). IC50 values calculated for COX-1 and COX-2 enzymes after incubation for 2 min with the tested compounds and COX selectivity ratio. ResearchGate. [Link]

• Youssif, B. G., et al. (2021). Crystallography, Molecular Modeling, and COX-2 Inhibition Studies on Indolizine Derivatives. Molecules, 26(12), 3568. [Link]

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• Gouda, A. M., et al. (2022). Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. Molecules, 27(15), 4987. [Link]

• (No author). (2014). Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. Redalyc. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, a key heterocyclic scaffold of interest in medicinal chemistry. The pyrrolizine nucleus is a core component of numerous natural products and synthetic compounds with a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] This protocol outlines a robust and logical multi-step synthetic pathway, commencing with the construction of the 2,3-dihydro-1H-pyrrolizine core, followed by regioselective functionalization and subsequent oxidation to yield the target carboxylic acid. The causality behind experimental choices, self-validating system checks, and in-depth mechanistic insights are provided to ensure reproducibility and success for researchers in the field.

Introduction: The Significance of the Pyrrolizine Scaffold

The 2,3-dihydro-1H-pyrrolizine ring system is a bicyclic heteroaromatic compound that has garnered significant attention in the field of drug discovery. Its unique structural and electronic properties make it a privileged scaffold for the development of novel therapeutic agents. A notable example of a drug featuring this core is Ketorolac, a potent non-steroidal anti-inflammatory drug (NSAID).[2] The introduction of a carboxylic acid moiety at the 7-position of the pyrrolizine ring can be a critical step in modulating the pharmacological properties of these molecules, including their solubility, metabolic stability, and target-binding interactions. This guide details a reliable protocol for the synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, providing a foundational methodology for the synthesis of a diverse library of derivatives for further investigation.

Overall Synthetic Strategy

The synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid is approached through a three-step sequence, as illustrated in the workflow diagram below. This strategy is designed for efficiency and control over the introduction of the desired functional group at the C7 position.

Caption: Overall workflow for the synthesis of the target compound.

Detailed Experimental Protocols

Part 1: Synthesis of the 2,3-dihydro-1H-pyrrolizine Core

The foundational pyrrolizine ring system is constructed via a [3+2] cycloaddition reaction. This method involves the in-situ generation of an azomethine ylide from proline, which then reacts with a suitable acetylene derivative.[1]

Reaction Scheme:

Caption: Synthesis of the pyrrolizine core and subsequent hydrolysis.

Protocol 1A: Synthesis of Ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate

• Reagent Preparation: In a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, combine L-proline (1.15 g, 10 mmol) and ethyl propiolate (1.0 mL, 10 mmol) in 100 mL of anhydrous toluene.

• Reaction: Heat the mixture to reflux (approximately 110 °C) under a nitrogen atmosphere. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent. The reaction is typically complete within 24-48 hours.

• Work-up: After completion, cool the reaction mixture to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The crude residue is purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate (starting with 9:1 and gradually increasing the polarity to 7:3) to afford ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate as a pale yellow oil.

Protocol 1B: Hydrolysis to 2,3-dihydro-1H-pyrrolizine (for subsequent Vilsmeier-Haack)

For the Vilsmeier-Haack approach, the unsubstituted pyrrolizine is required. This can be achieved by decarboxylation of the corresponding carboxylic acid, which in turn is obtained by hydrolysis of the ester from Protocol 1A.

• Saponification: Dissolve the ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate (1.81 g, 10 mmol) in 50 mL of ethanol. Add a solution of sodium hydroxide (0.8 g, 20 mmol) in 10 mL of water.

• Reaction: Heat the mixture to reflux for 4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Acidification: Cool the reaction mixture in an ice bath and carefully acidify to pH 3-4 with 1 M hydrochloric acid.

• Extraction: Extract the aqueous solution with ethyl acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

• Decarboxylation: The crude carboxylic acid is heated in a high-boiling solvent such as quinoline with a catalytic amount of copper powder at 200-220 °C until gas evolution ceases. The resulting 2,3-dihydro-1H-pyrrolizine is then purified by distillation under reduced pressure.

Part 2: Vilsmeier-Haack Formylation of 2,3-dihydro-1H-pyrrolizine

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles.[3] The electrophilic Vilsmeier reagent is generated in situ from phosphorus oxychloride and dimethylformamide (DMF).

Protocol 2: Synthesis of 2,3-dihydro-1H-pyrrolizine-7-carbaldehyde

• Vilsmeier Reagent Preparation: In a flame-dried 100 mL three-neck round-bottom flask under a nitrogen atmosphere, cool anhydrous DMF (10 mL) to 0 °C in an ice bath. Slowly add phosphorus oxychloride (1.1 mL, 12 mmol) dropwise with stirring. After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes.

• Reaction: Cool the freshly prepared Vilsmeier reagent back to 0 °C. Add a solution of 2,3-dihydro-1H-pyrrolizine (1.07 g, 10 mmol) in 20 mL of anhydrous DMF dropwise. After the addition, remove the ice bath and heat the reaction mixture to 90 °C for 2-3 hours.

• Work-up: Cool the reaction to room temperature and pour it onto 100 g of crushed ice. Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction and Purification: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is purified by column chromatography on silica gel (hexane/ethyl acetate, 8:2) to yield 2,3-dihydro-1H-pyrrolizine-7-carbaldehyde.

Part 3: Oxidation to 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

The final step involves the oxidation of the aldehyde to the target carboxylic acid. The Pinnick oxidation is a mild and efficient method for this transformation, using sodium chlorite as the oxidant.

Protocol 3: Synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

• Reagent Setup: In a 250 mL round-bottom flask, dissolve 2,3-dihydro-1H-pyrrolizine-7-carbaldehyde (1.35 g, 10 mmol) in 50 mL of tert-butanol and 50 mL of water. To this solution, add 2-methyl-2-butene (5.3 mL, 50 mmol).

• Oxidation: In a separate flask, prepare a solution of sodium chlorite (4.52 g, 40 mmol, 80% purity) and sodium dihydrogen phosphate monohydrate (4.14 g, 30 mmol) in 50 mL of water. Add this solution dropwise to the aldehyde solution at room temperature over 30 minutes.

• Reaction: Stir the reaction mixture vigorously at room temperature for 4-6 hours. Monitor the reaction by TLC.

• Work-up and Purification: After the reaction is complete, adjust the pH to 8-9 with 1 M sodium hydroxide. Wash the aqueous solution with diethyl ether (2 x 50 mL) to remove any unreacted aldehyde and byproducts. Re-acidify the aqueous layer to pH 3-4 with 1 M hydrochloric acid. The precipitated product is collected by filtration, washed with cold water, and dried under vacuum to yield 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid as a solid.

Quantitative Data Summary

Step	Starting Material	Key Reagents	Product	Expected Yield (%)
1A	L-Proline, Ethyl Propiolate	Toluene	Ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate	60-70%
1B	Ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate	NaOH, HCl, Quinoline, Cu	2,3-dihydro-1H-pyrrolizine	50-60% (over 2 steps)
2	2,3-dihydro-1H-pyrrolizine	POCl₃, DMF	2,3-dihydro-1H-pyrrolizine-7-carbaldehyde	70-80%
3	2,3-dihydro-1H-pyrrolizine-7-carbaldehyde	NaClO₂, NaH₂PO₄, 2-methyl-2-butene	2,3-dihydro-1H-pyrrolizine-7-carboxylic acid	85-95%

Self-Validation and Troubleshooting

• TLC Monitoring: Throughout the synthesis, frequent TLC analysis is crucial for monitoring reaction progress and ensuring the consumption of starting materials.

• Spectroscopic Analysis: The identity and purity of the intermediates and the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

• Vilsmeier-Haack Reaction: This reaction is moisture-sensitive. Ensure all glassware is flame-dried and reagents are anhydrous. The work-up should be performed carefully to neutralize the acidic conditions.

• Pinnick Oxidation: The use of 2-methyl-2-butene is essential to scavenge the hypochlorite byproduct, which can otherwise lead to side reactions.

Conclusion

The protocol detailed herein provides a reliable and well-documented pathway for the synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid. By following these procedures and paying close attention to the experimental details, researchers can successfully synthesize this valuable building block for applications in medicinal chemistry and drug development.

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• Yavari, I., & Halvagar, M. R. (2017). Synthesis of Spiropyrrolizines and Dihydro-1H-Pyrrolizines via [2+3] Cycloaddition Reactions. Synlett, 28(15), 1939-1942. [Link]

• Knoch, F., et al. (1991). Crystal structure of 2,3-dihydro-7-methyl-1H-pyrrolizine-1-one C8H9NO. Zeitschrift für Kristallographie - Crystalline Materials, 197(1-4), 138-140. [Link]

• Brandes, E. B., et al. (2014). Vinylogous hydrazone activation in stereoselective synthesis of 2,3-dihydro-1H-pyrrolizines – an organocatalytic, metal-free route to ketorolac. ChemRxiv. [Link]

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Application Note: High-Resolution 1H NMR Analysis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid for Pharmaceutical Quality Control

Abstract

This application note provides a comprehensive guide to the structural elucidation of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid using high-resolution 1H Nuclear Magnetic Resonance (NMR) spectroscopy. As a key heterocyclic scaffold in medicinal chemistry, analogous to structures like Ketorolac, detailed characterization of this molecule is paramount for drug discovery and quality control.[1] This document outlines a detailed protocol for sample preparation, data acquisition, and spectral interpretation. Furthermore, it presents a predicted 1H NMR spectrum based on established principles of chemical shift theory and spin-spin coupling, supported by data from analogous structures. The methodologies described herein are designed to ensure scientific integrity and provide a robust framework for the analysis of this and similar heterocyclic compounds.

Introduction: The Significance of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

The 2,3-dihydro-1H-pyrrolizine core is a privileged scaffold in medicinal chemistry, forming the basis of several therapeutic agents.[2][3] The title compound, 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, is a key intermediate and reference standard in the synthesis of various biologically active molecules. Its precise structural confirmation is a critical step in ensuring the purity, identity, and quality of pharmaceutical products. 1H NMR spectroscopy is an indispensable tool for this purpose, offering detailed information about the molecular structure at the atomic level.[4] This application note serves as a practical guide for obtaining and interpreting a high-quality 1H NMR spectrum of this compound.

Predicted 1H NMR Spectrum

A definitive experimental spectrum for the title compound is not widely published. Therefore, a predicted spectrum is invaluable for analytical reference. The following predictions are based on the known chemical structure and empirical data from structurally related pyrrolizine derivatives and general principles of NMR spectroscopy.[5][6]

Chemical Structure and Proton Numbering:

Figure 1: Structure of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid with proton numbering.

Predicted Chemical Shifts and Coupling Constants:

The predicted 1H NMR data are summarized in the table below. The causality behind these predictions is rooted in the electronic environment of each proton. The electronegativity of the nitrogen atom and the carboxylic acid group, along with the aromaticity of the pyrrole-like ring, are the primary factors influencing the chemical shifts.[7]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale
H-2	~3.0 - 3.2	Triplet (t)	J2,3 ≈ 7-8	Aliphatic CH₂ adjacent to a CH₂ and allylic to a double bond.
H-3	~2.6 - 2.8	Quintet or Multiplet (m)	J3,2 ≈ 7-8, J3,5 (long range) ≈ 1-2	Aliphatic CH₂ adjacent to two CH₂ groups (C2 and C5).
H-5	~4.0 - 4.2	Triplet (t)	J5,3 ≈ 7-8	Aliphatic CH₂ adjacent to a nitrogen atom and a CH₂ group.
H-6	~6.3 - 6.5	Doublet of doublets (dd)	J6,5 ≈ 2-3, J6,7 ≈ 3-4	Vinylic proton on an electron-rich pyrrole-like ring.
H-7	~6.9 - 7.1	Doublet of doublets (dd)	J7,6 ≈ 3-4, J7,5 (long range) ≈ 1-2	Vinylic proton adjacent to the electron-withdrawing carboxylic acid group.
COOH	~10.0 - 12.0	Broad Singlet (br s)	N/A	Acidic proton, subject to hydrogen bonding and exchange.[8][9]

Experimental Protocol

Adherence to a standardized protocol is essential for obtaining reproducible and high-quality NMR data. This protocol is designed as a self-validating system, incorporating best practices for sample preparation and instrument operation.

Materials and Reagents

• 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid (≥98% purity)

• Deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or Chloroform-d). Justification: Deuterated solvents are used to avoid large solvent signals in the 1H NMR spectrum.[10] DMSO-d₆ is often a good choice for carboxylic acids as it can solubilize the compound well and the acidic proton is often observed more clearly.

• Tetramethylsilane (TMS) or other appropriate internal standard. Justification: TMS is an inert, volatile compound with a sharp signal at 0 ppm, serving as a reference for chemical shifts.[5]

• High-quality 5 mm NMR tubes.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid into a clean, dry vial.[11]

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[12]

• Internal Standard: Add a small amount of TMS (typically <1% v/v) to the solution.

• Mixing: Gently vortex or sonicate the vial to ensure complete dissolution of the sample.

• Filtration (if necessary): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean NMR tube.[7]

• Labeling: Clearly label the NMR tube with the sample identification.

NMR Instrument Parameters (400 MHz Spectrometer)

• Experiment: 1D Proton NMR

• Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

• Solvent: DMSO-d₆ (or other as chosen)

• Temperature: 298 K

• Number of Scans (NS): 16-64 (adjust to achieve adequate signal-to-noise ratio)

• Relaxation Delay (D1): 2-5 seconds. Justification: A sufficient relaxation delay ensures that all protons have returned to their equilibrium state before the next pulse, allowing for accurate integration.

• Acquisition Time (AQ): 3-4 seconds. Justification: A longer acquisition time leads to better resolution.

• Spectral Width (SW): 16 ppm (centered around 6-7 ppm).

Data Processing

• Fourier Transform (FT): Apply an exponential window function with a line broadening factor of 0.3 Hz before Fourier transformation to improve the signal-to-noise ratio.

• Phasing: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a polynomial baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm or the residual solvent peak to its known chemical shift (e.g., DMSO at 2.50 ppm).

• Integration: Integrate all signals to determine the relative number of protons for each resonance. The area under each peak should be proportional to the number of protons it represents.[13]

• Peak Picking and Analysis: Identify the chemical shift, multiplicity, and coupling constants for each signal.

Workflow Diagram

The following diagram illustrates the logical flow of the 1H NMR analysis process.

Figure 2: Workflow for 1H NMR analysis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

Troubleshooting and Advanced Methods

• Broad Peaks: If peaks are unusually broad, this could be due to sample aggregation, the presence of paramagnetic impurities, or chemical exchange. Consider diluting the sample, filtering it again, or acquiring the spectrum at an elevated temperature.

• Poor Signal-to-Noise: Increase the number of scans (NS) to improve the signal-to-noise ratio. Ensure the sample concentration is adequate.

• Complex Multiplets: If multiplets are overlapping and difficult to interpret, consider using a higher field NMR spectrometer (e.g., 600 MHz or higher) to increase spectral dispersion. Advanced 2D NMR experiments, such as COSY (Correlation Spectroscopy), can be employed to definitively identify proton-proton coupling networks.[11]

Conclusion

This application note provides a robust and scientifically grounded framework for the 1H NMR analysis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid. By following the detailed protocols for sample preparation, data acquisition, and processing, researchers can obtain high-quality spectra for accurate structural verification. The provided predicted spectral data serves as a valuable reference for this analysis. The principles and techniques outlined here are broadly applicable to the characterization of other heterocyclic compounds crucial in the field of drug development.

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High-resolution mass spectrometry of pyrrolizine derivatives

An Application Guide to High-Resolution Mass Spectrometry for the Confident Identification and Quantification of Pyrrolizine Derivatives

Authored by: A Senior Application Scientist

Introduction: The Analytical Imperative for Pyrrolizine Alkaloids

Pyrrolizine derivatives, particularly the toxic class of pyrrolizidine alkaloids (PAs), represent a significant challenge in food safety, herbal medicine quality control, and drug development.[1] These natural secondary metabolites are produced by thousands of plant species, primarily from the Asteraceae, Boraginaceae, and Fabaceae families, as a defense mechanism.[2][3] Their presence as contaminants in honey, teas, herbs, spices, and other plant-derived products poses a serious risk to human health due to their established hepatotoxicity, genotoxicity, and carcinogenicity.[1][4]

The core structure of toxic PAs consists of a necine base (a fused, five-membered ring system with a nitrogen atom) esterified with one or more necic acids.[2] Crucially, PAs bearing a 1,2-unsaturated bond in the necine base are of the highest toxicological concern. Regulatory bodies worldwide, including the European Commission, have established stringent maximum levels for the sum of specific PAs in various foodstuffs, necessitating highly sensitive and selective analytical methods for compliance monitoring.[5][6][7]

This guide provides a comprehensive framework for the analysis of pyrrolizine derivatives using Liquid Chromatography coupled to High-Resolution Mass Spectrometry (LC-HRMS). We move beyond a simple recitation of steps to explain the causality behind methodological choices, offering a robust, field-proven protocol for researchers, scientists, and drug development professionals.

The Challenge: Navigating the Complexity of PA Analysis

Effective PA analysis is complicated by several factors:

• Structural Diversity: Hundreds of individual PA structures exist, often co-occurring as complex mixtures.

• Isomeric Compounds: Many PAs exist as structural isomers or stereoisomers, which have the same mass and are difficult to distinguish without excellent chromatographic separation and detailed fragmentation data.

• Matrix Complexity: PAs are often found at trace levels (µg/kg or ppb) in highly complex matrices like herbal infusions, honey, or food supplements, which are rich in interfering compounds.[1]

• N-Oxides: PAs can exist as both the tertiary free base and the corresponding N-oxide form, which have different polarities and must be captured by the analytical method.

Low-resolution mass spectrometry (e.g., triple quadrupole, MS/MS) has been widely used, but HRMS offers distinct, decisive advantages for this application.[8]

The Solution: High-Resolution Mass Spectrometry (HRMS)

HRMS instruments, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems, provide mass measurements with high accuracy (typically <5 ppm error) and high resolving power (>20,000).[8] This capability is transformative for PA analysis for two primary reasons:

• Unambiguous Formula Determination: An accurate mass measurement allows for the calculation of a unique elemental formula for a detected ion. This drastically increases confidence in compound identification, helping to differentiate PAs from isobaric matrix interferences.

• Enhanced Selectivity: By extracting narrow-mass-window chromatograms (e.g., ±5 ppm), much of the chemical noise from the sample matrix is eliminated, leading to improved signal-to-noise ratios and lower detection limits.

This guide details a complete workflow, from sample preparation to data analysis, leveraging the power of LC-HRMS for the definitive analysis of regulated PAs.

Application Protocol: A Validated LC-HRMS Method for PAs in Complex Matrices

This protocol is designed for the simultaneous identification and quantification of the 35 PAs and their N-oxides regulated by the European Union in challenging matrices like herbal teas and honey.

Scope and Principle

The method involves an acidic extraction of the homogenized sample, followed by a cleanup and concentration step using mixed-mode cation exchange solid-phase extraction (SPE). The purified extract is then analyzed by Ultra-High-Performance Liquid Chromatography (UHPLC) coupled to a Q-TOF or Orbitrap mass spectrometer operating in positive electrospray ionization (ESI+) mode.

Experimental Workflow Overview

Caption: Characteristic fragmentation of PAs.

The presence of these common fragment ions (e.g., m/z 138 and 120 for retronecine-type PAs) can be used in precursor ion or neutral loss scans on triple quadrupole instruments, but in HRMS, their accurate mass in the MS/MS spectrum serves as a powerful confirmation tool.

Method Performance and Validation

A robust analytical method requires thorough validation. The described protocol consistently achieves performance metrics that meet or exceed regulatory requirements. [9] Table 4: Typical Method Validation Results

Parameter	Performance
Linearity (r²)	> 0.99 for all compounds
Recovery	75% - 115% in various matrices [9]
Precision (%RSD)	< 15% [1]
Limit of Quantification (LOQ)	0.1 - 8.5 µg/kg, depending on compound and matrix [9][10]

These performance characteristics demonstrate that the method is suitable for regulatory monitoring of PAs in complex food and herbal matrices.

Conclusion

The analysis of pyrrolizine derivatives is a critical but complex task. High-resolution mass spectrometry, when coupled with optimized sample preparation and robust liquid chromatography, provides the necessary specificity, sensitivity, and confidence to meet the analytical challenge. The accurate mass measurement capabilities of HRMS enable unambiguous identification and reliable quantification of PAs at trace levels, ensuring that products are safe and compliant with global regulations. This guide provides a validated, scientifically-grounded protocol that serves as a powerful tool for any laboratory engaged in the analysis of these important toxic compounds.

References

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• Gao, Y., et al. (2024). "Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC–MS/MS." National Center for Biotechnology Information. Available at: [Link]

• Shimadzu Corporation. (n.d.). "LC-MS/MS Method for Analysis of Pyrrolizidine Alkaloids (PAs) in Herbal Teas." Shimadzu. Available at: [Link]

• German Federal Institute for Risk Assessment (BfR). (n.d.). "Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS." BfR. Available at: [Link]

• Unknown Author. (n.d.). "CHAPTER 2: ANALYSIS OF PYRROLIZIDINE ALKALOIDS." University of Pretoria. Available at: [Link]

• Garrido, R., et al. (2019). "Straightforward Determination of Pyrrolizidine Alkaloids in Honey through Simplified Methanol Extraction (QuPPE) and LC-MS/MS Modes." ACS Omega. Available at: [Link]

• Waters Corporation. (n.d.). "Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS." Waters Corporation. Available at: [Link]

• Grüner, N., et al. (2021). "Extracting and Analyzing Pyrrolizidine Alkaloids in Medicinal Plants: A Review." National Center for Biotechnology Information. Available at: [Link]

• Crews, C. (2015). "Update on analytical methods for toxic pyrrolizidine alkaloids." ResearchGate. Available at: [Link]

• Spaggiari, G., et al. (2022). "Development of an Analytical Method for Analyzing Pyrrolizidine Alkaloids in Different Groups of Food by UPLC-MS/MS." ResearchGate. Available at: [Link]

• Wang, Z., et al. (2023). "Mass spectrometric analysis strategies for pyrrolizidine alkaloids." PubMed. Available at: [Link]

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• Xu, F., et al. (2013). "Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry." Semantic Scholar. Available at: [Link]

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• Unknown Author. (n.d.). "Mass fragmentation pattern of pyrrolizidine alkaloids..." ResearchGate. Available at: [Link]

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Application Notes and Protocols for the Development of Anti-inflammatory Agents from Pyrrolizine Scaffolds

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the identification and characterization of novel anti-inflammatory agents based on the pyrrolizine scaffold. This document outlines the rationale, key methodologies, and in-depth protocols for the synthesis, biological evaluation, and mechanistic elucidation of pyrrolizine derivatives as potent anti-inflammatory candidates.

Introduction: The Promise of the Pyrrolizine Scaffold in Inflammation

The pyrrolizine nucleus, a bicyclic heterocyclic system, represents a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a wide array of biological activities.[1] Notably, several pyrrolizine derivatives have demonstrated significant anti-inflammatory, analgesic, and antipyretic properties.[2] Prominent examples include Ketorolac, a potent non-steroidal anti-inflammatory drug (NSAID), and Licofelone, a dual inhibitor of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) that has undergone clinical evaluation for osteoarthritis.[1][2]

The therapeutic potential of pyrrolizine-based compounds stems from their ability to modulate key inflammatory pathways. The primary mechanism for many of these agents is the inhibition of COX enzymes, which are central to the production of pro-inflammatory prostaglandins.[3] Furthermore, emerging evidence suggests that the anti-inflammatory effects of this class of compounds may also be mediated through the modulation of critical intracellular signaling cascades, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4][5]

This guide provides a structured approach to the development of novel pyrrolizine-based anti-inflammatory agents, from initial chemical synthesis to detailed biological and mechanistic characterization.

Section 1: Chemical Synthesis of Pyrrolizine Derivatives

The synthesis of pyrrolizine derivatives often involves multi-step reactions to construct the bicyclic core and introduce various substituents to explore structure-activity relationships (SAR). A common strategy involves the reaction of a pyrrolidine-based precursor with a suitable reagent to form the fused five-membered ring.

Generalized Synthetic Scheme:

A representative synthetic route to obtain N-(4-bromophenyl)-7-cyano-6-substituted-1H-pyrrolizine-5-carboxamide derivatives is illustrated below. This approach allows for the introduction of diverse functionalities at the 6-position of the pyrrolizine core, enabling the exploration of SAR.[6]

Caption: Generalized synthetic workflow for pyrrolizine derivatives.

Detailed Protocol: Synthesis of N-(4-bromophenyl)-6-amino-7-cyano-1,2-dihydro-3H-pyrrolizine-5-carboxamide

This protocol describes the synthesis of a key intermediate in the preparation of a library of pyrrolizine derivatives.[6]

Materials:

• 2-(pyrrolidin-2-ylidene)malononitrile

• N-(4-bromophenyl)-2-chloroacetamide

• Anhydrous Potassium Carbonate (K₂CO₃)

• Acetone (anhydrous)

• Standard laboratory glassware and reflux apparatus

• Magnetic stirrer with heating plate

• Thin Layer Chromatography (TLC) plates (silica gel)

• Column chromatography setup (silica gel)

• Rotary evaporator

Procedure:

• To a solution of 2-(pyrrolidin-2-ylidene)malononitrile (1 mmol) in anhydrous acetone (20 mL), add anhydrous potassium carbonate (2 mmol).

• Add N-(4-bromophenyl)-2-chloroacetamide (1 mmol) to the reaction mixture.

• Reflux the mixture with stirring for 24 hours.

• Monitor the reaction progress by TLC.

• After completion of the reaction, allow the mixture to cool to room temperature.

• Filter the solid potassium carbonate and wash with acetone.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure product.

• Characterize the final product by spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectrometry).

Section 2: Biological Evaluation of Anti-inflammatory Activity

The anti-inflammatory potential of newly synthesized pyrrolizine derivatives can be assessed using a combination of in vitro and in vivo assays.

In Vitro Assay: Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Rationale: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory mediators, including nitric oxide (NO). The Griess assay is a simple and sensitive colorimetric method to quantify nitrite (a stable product of NO), which serves as an indicator of NO production.[7]

Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Seeding: Seed the cells in a 96-well plate at a density of 1.5 x 10⁵ cells per well and incubate for 24 hours.[8]

• Treatment: Pre-treat the cells with various concentrations of the test pyrrolizine derivatives for 2 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anti-inflammatory drug).

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 18-24 hours.[8][9]

• Griess Assay:

  • Transfer 100 µL of the cell culture supernatant to a new 96-well plate.

  • Add 100 µL of Griess reagent (a mixture of N-(1-naphthyl)ethylenediamine and sulfanilic acid) to each well.[10]

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage inhibition of NO production for each concentration of the test compound relative to the LPS-stimulated control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of NO production).

In Vivo Assay: Carrageenan-Induced Paw Edema in Rats

Rationale: The carrageenan-induced paw edema model is a widely used and reliable in vivo assay to screen for acute anti-inflammatory activity.[11] Injection of carrageenan into the rat paw induces a localized inflammatory response characterized by edema (swelling), which can be quantified.

Protocol:

• Animals: Use male Wistar rats (180-220 g). Acclimatize the animals for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=6 per group): a control group, a standard drug group (e.g., Indomethacin, 5 mg/kg), and test groups receiving different doses of the pyrrolizine derivatives.

• Drug Administration: Administer the test compounds and the standard drug intraperitoneally (i.p.) or orally (p.o.) 30 minutes before carrageenan injection. The control group receives the vehicle only.[12]

• Induction of Edema: Inject 100 µL of 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw of each rat.[13]

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at 0 hours (before carrageenan injection) and at 1, 2, 3, 4, and 5 hours after carrageenan injection.[12]

• Data Analysis: Calculate the percentage inhibition of edema for each group at each time point using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Section 3: Mechanism of Action Studies

To understand how pyrrolizine derivatives exert their anti-inflammatory effects, it is crucial to investigate their impact on key signaling pathways involved in inflammation.

Signaling Pathways in Inflammation:

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• 2. Effect of Ketorolac on Pharmacokinetics and Pharmacodynamics of 5-Fluorouracil: In Vivo and In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ketorolac - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ketorolac - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Anti‐inflammatory roles of p38α MAPK in macrophages are context dependent and require IL‐10 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Licofelone, a potent COX/5-LOX inhibitor and a novel option for treatment of neurological disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Licofelone--a novel analgesic and anti-inflammatory agent - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Licofelone suppresses prostaglandin E2 formation by interference with the inducible microsomal prostaglandin E2 synthase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pro-inflammatory Macrophages suppress PPARγ activity in Adipocytes via S-nitrosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Ketorolac Tromethamine? [synapse.patsnap.com]
• 13. A COX/5-LOX Inhibitor Licofelone Revealed Anticonvulsant Properties Through iNOS Diminution in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Molecular Docking Studies of Pyrrolizine-NSAID Hybrids

Introduction: The Rationale for Pyrrolizine-NSAID Hybrids as Targeted Anti-Inflammatory Agents

The pyrrolizine nucleus is a versatile scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a wide array of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone in the management of pain and inflammation, primarily exerting their effects through the inhibition of cyclooxygenase (COX) enzymes.[3] The hybridization of the pyrrolizine moiety with NSAIDs presents a compelling strategy to develop novel drug candidates with potentially enhanced efficacy and improved safety profiles. These hybrids are designed to exploit the distinct pharmacological properties of each component, aiming for synergistic effects and targeted delivery.

Molecular docking has emerged as a powerful computational tool in drug discovery to predict the binding orientation and affinity of a ligand to its target protein.[4] This technique is instrumental in elucidating the molecular basis of drug action and guiding the rational design of new therapeutic agents.[4] This guide provides a comprehensive overview and detailed protocols for conducting molecular docking studies of pyrrolizine-NSAID hybrids against COX-1 and COX-2, the primary targets of NSAIDs.

Understanding the Target: COX-1 vs. COX-2

Cyclooxygenase exists in two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed in most tissues and is responsible for the production of prostaglandins involved in physiological processes such as maintaining the integrity of the stomach lining.[3] In contrast, COX-2 is an inducible enzyme, with its expression significantly upregulated at sites of inflammation.[3][5] Therefore, selective inhibition of COX-2 over COX-1 is a key objective in the development of safer anti-inflammatory drugs with reduced gastrointestinal side effects.

The structural basis for the selective inhibition of COX-2 lies in subtle but critical differences in the active sites of the two isoforms. A key difference is the substitution of isoleucine at position 523 in COX-1 with a smaller valine residue in COX-2.[6] This substitution creates a larger, more accessible side pocket in the COX-2 active site, which can be exploited for the design of selective inhibitors.[6]

Experimental Design: A Validated Molecular Docking Workflow

A robust molecular docking study is underpinned by a carefully designed and validated workflow. The following diagram illustrates the key stages of a typical molecular docking protocol for pyrrolizine-NSAID hybrids targeting COX enzymes.

Sources

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• 2. Pyrrolizine/Indolizine-NSAID Hybrids: Design, Synthesis, Biological Evaluation, and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]
• 4. mdpi.com [mdpi.com]
• 5. Structure of COX-1 and COX-2 enzymes and their interaction with inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comprehensive Guide to the N-Alkylation of Pyrrole Carboxylates: Protocols and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-alkylated pyrrole carboxylates are pivotal structural motifs in a vast array of pharmaceuticals, natural products, and advanced materials. Their synthesis, primarily achieved through the N-alkylation of pyrrole carboxylates, is a cornerstone reaction in organic chemistry. This guide provides a detailed exploration of this crucial transformation, offering in-depth mechanistic insights, a comparative analysis of reagents, and meticulously detailed, field-proven laboratory protocols. By explaining the causality behind experimental choices, this document serves as an authoritative resource for researchers aiming to optimize existing procedures or develop novel synthetic routes.

Mechanistic Understanding: The "Why" Behind the Reaction

The N-alkylation of pyrrole carboxylates is fundamentally a nucleophilic substitution reaction, typically proceeding via an SN2 (Substitution Nucleophilic Bimolecular) mechanism.[1][2] Understanding the electronic and structural factors governing this reaction is critical for rational protocol design.

1.1. Acidity of the Pyrrole N-H Bond

The pyrrole ring itself is aromatic, but the lone pair of the nitrogen atom is integral to this aromaticity. An electron-withdrawing group, such as a carboxylate ester at the C2 or C3 position, significantly increases the acidity of the N-H proton (pKa ≈ 17-18 in DMSO) compared to unsubstituted pyrrole (pKa ≈ 23 in DMSO). This is due to the inductive effect and resonance stabilization of the resulting conjugate base, the pyrrolide anion. This enhanced acidity allows for deprotonation with a wide range of bases.[3]

1.2. The SN2 Pathway

The reaction proceeds in two primary steps:

• Deprotonation: A base removes the acidic proton from the pyrrole nitrogen, generating a highly nucleophilic pyrrolide anion.

• Nucleophilic Attack: The pyrrolide anion then acts as a nucleophile, attacking the electrophilic carbon of an alkylating agent (commonly an alkyl halide) in a concerted, backside attack. This displaces the leaving group (e.g., a halide ion) and forms the new N-C bond.[4]

The overall mechanism can be visualized as follows:

Figure 1: General mechanism of pyrrole N-alkylation.

Critical Parameters and Reagent Selection

The success and efficiency of the N-alkylation reaction depend heavily on the judicious selection of the base, alkylating agent, and solvent.

2.1. Choice of Base

The base's role is to deprotonate the pyrrole. The choice depends on the substrate's acidity, the desired reaction rate, and compatibility with other functional groups.

Base	Type	Common Solvents	Key Considerations
NaH, KH	Strong, non-nucleophilic hydride	DMF, THF, DMSO	Pros: Irreversible deprotonation drives the reaction to completion. Very effective.[5] Cons: Highly flammable, moisture-sensitive, requires anhydrous conditions and inert atmosphere (N₂ or Ar).
K₂CO₃, Cs₂CO₃	Mild, inorganic base	DMF, Acetonitrile, Acetone	Pros: Safer and easier to handle than hydrides. Effective for many pyrrole carboxylates.[6][7] Cesium carbonate is often more effective due to higher solubility and the "cesium effect". Cons: May require higher temperatures or longer reaction times. Reaction is an equilibrium.
DBU	Strong, non-nucleophilic organic base	Toluene, THF, CH₂Cl₂	Pros: Soluble in organic solvents, homogeneous reaction.[8] Cons: Can be more expensive, may require purification to remove.
KOH, NaOH	Strong, inorganic hydroxide	DMSO, Ionic Liquids	Pros: Inexpensive and powerful.[9] Cons: Can promote side reactions (e.g., ester hydrolysis) if not used carefully, especially with heating.

2.2. Choice of Alkylating Agent

Alkyl halides are the most common alkylating agents. Their reactivity in SN2 reactions is governed by two main factors: the nature of the leaving group and the steric hindrance at the electrophilic carbon.[1]

• Leaving Group Ability: The reactivity order is R-I > R-OTs > R-Br > R-Cl. Iodides are excellent leaving groups, leading to faster reactions.

• Steric Hindrance: The reaction rate is highly sensitive to steric bulk.[10] The general reactivity trend is: Methyl > Primary > Secondary.[2] Tertiary alkyl halides do not react via the SN2 mechanism due to prohibitive steric hindrance.[1]

2.3. Choice of Solvent

Polar aprotic solvents are ideal for SN2 reactions. They can solvate the cation of the base (e.g., Na⁺, K⁺) but do not strongly solvate the nucleophilic anion, leaving it "naked" and highly reactive.

• N,N-Dimethylformamide (DMF): Excellent choice, dissolves most reagents. High boiling point allows for a wide temperature range.

• Dimethyl Sulfoxide (DMSO): Similar to DMF, highly polar.[11] Can accelerate reactions but can be harder to remove during workup.

• Acetonitrile (MeCN): Good alternative, lower boiling point makes it easier to remove.

• Tetrahydrofuran (THF): Less polar than DMF or DMSO, but often sufficient, especially with strong bases like NaH.

Experimental Protocols

Here we provide two robust, step-by-step protocols for the N-alkylation of a model substrate, ethyl 2-pyrrolecarboxylate.

Protocol 1: General Procedure using a Strong Base (NaH in DMF)

This method is highly effective for a wide range of primary and secondary alkyl halides. It must be performed under an inert atmosphere.

Reagents & Equipment:

• Ethyl 2-pyrrolecarboxylate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Alkyl halide (e.g., Benzyl bromide)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dry hexanes (for washing NaH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, septa, needles, argon/nitrogen line

• Rotary evaporator

Step-by-Step Procedure:

• Preparation: Set up a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum under a positive pressure of argon or nitrogen.

• NaH Washing: In a separate flask, weigh the required amount of NaH (1.1 equivalents). Wash the NaH dispersion three times with dry hexanes to remove the mineral oil, carefully decanting the hexanes each time under an inert atmosphere. Dry the washed NaH under a stream of argon.

• Reaction Setup: To the main reaction flask, add the washed NaH. Add anhydrous DMF (approx. 0.1 M concentration relative to the substrate) via syringe.

• Deprotonation: Cool the suspension to 0 °C using an ice bath. Dissolve ethyl 2-pyrrolecarboxylate (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the stirred NaH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30-60 minutes. Hydrogen gas evolution should be observed.[12]

• Alkylation: Cool the reaction mixture back down to 0 °C. Add the alkyl halide (1.05 equivalents) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir overnight (or until TLC/LC-MS analysis indicates complete consumption of the starting material).

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

• Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.

• Extraction: Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with water, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

Protocol 2: Milder Procedure using Potassium Carbonate (K₂CO₃)

This method is safer, does not require a strictly inert atmosphere, and is suitable for many reactive alkylating agents.

Reagents & Equipment:

• Ethyl 2-pyrrolecarboxylate

• Potassium carbonate (K₂CO₃), finely powdered/anhydrous

• Alkyl halide (e.g., Ethyl bromoacetate)

• N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Water, Ethyl acetate (EtOAc), Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethyl 2-pyrrolecarboxylate (1.0 equivalent) and finely powdered anhydrous K₂CO₃ (2.0-3.0 equivalents).[6]

• Add DMF or MeCN as the solvent (approx. 0.2 M).

• Alkylation: Add the alkyl halide (1.1-1.2 equivalents) to the stirred suspension.

• Heating: Heat the reaction mixture to 60-80 °C and monitor by TLC or LC-MS. The reaction may take several hours to reach completion.

• Workup: After the reaction is complete, cool the mixture to room temperature.

• Filter off the K₂CO₃ and wash the solid with a small amount of ethyl acetate.

• Extraction: Combine the filtrate and washings. If DMF was used, dilute with a large volume of water and extract three times with ethyl acetate. If MeCN was used, it can be removed on a rotary evaporator before diluting with water and extracting with ethyl acetate.

• Combine the organic layers, wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualization of Experimental Workflow

The general laboratory workflow for N-alkylation can be summarized in the following diagram.

Figure 2: Standard workflow for N-alkylation of pyrroles.

Performance Data and Substrate Scope

The choice of reagents significantly impacts the reaction outcome. The following table summarizes representative yields for the N-alkylation of various pyrroles under different conditions, compiled from the literature.

Pyrrole Substrate	Alkylating Agent	Base / Solvent	Temp (°C)	Time (h)	Yield (%)
Pyrrole	Iodomethane	KOH / DMSO	RT	-	High
Pyrrole	Iodoethane	KOH / DMSO	RT	-	High
Pyrrole	Benzyl Bromide	KOH / DMSO	RT	-	High
Indole	Benzyl Chloride	NaH / HMPA	0-RT	8-15	95-99
Indole	Alkyl Halides	K₂CO₃ / [bmim][BF₄]	-	-	Good
Phthalimide	Alkyl Halides	KOH / Ionic Liquid	-	-	Excellent

Data compiled from references[6][11][12]. HMPA (hexamethylphosphoramide) is a highly effective but carcinogenic solvent; DMF is a safer alternative. [bmim][BF₄] is an ionic liquid.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive base (e.g., NaH exposed to air). 2. Insufficiently reactive alkylating agent (e.g., R-Cl). 3. Base not strong enough. 4. Low reaction temperature.	1. Use fresh, properly washed NaH. 2. Switch to the corresponding bromide or iodide. Add NaI as a catalyst (Finkelstein reaction). 3. Use a stronger base (e.g., switch from K₂CO₃ to NaH). 4. Increase the reaction temperature.
Multiple Products / Side Reactions	1. C-alkylation instead of N-alkylation. 2. Ester hydrolysis (with hydroxide bases). 3. Elimination (with secondary/bulky halides).	1. C-alkylation is less common with carboxylate-substituted pyrroles. Ensure complete deprotonation before adding the alkylating agent. 2. Avoid strong hydroxide bases or run the reaction at a lower temperature. 3. Use a less hindered alkylating agent or a more nucleophilic, less basic system.
Difficult Purification	1. Residual DMF/DMSO in the product. 2. Unreacted starting material co-elutes.	1. After extraction, wash the organic layer thoroughly with water (3-5 times) to remove DMF/DMSO. 2. Ensure the reaction goes to completion. Optimize chromatography conditions (solvent system, gradient).

Safety Precautions

• Sodium Hydride (NaH): Highly flammable solid. Reacts violently with water to produce flammable hydrogen gas. Must be handled under an inert atmosphere. Always quench reactions carefully at low temperatures.

• Polar Aprotic Solvents (DMF, DMSO): Can be absorbed through the skin. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Work in a well-ventilated fume hood.

• Alkylating Agents: Many alkyl halides are toxic, lachrymatory, and/or carcinogenic. Handle with care in a fume hood.

Conclusion

The N-alkylation of pyrrole carboxylates is a robust and versatile reaction essential for modern organic synthesis. A thorough understanding of the underlying SN2 mechanism allows for the rational selection of bases, alkylating agents, and solvents to maximize yield and minimize side reactions. The protocols provided herein, utilizing both strong and mild bases, offer reliable starting points for a wide range of synthetic applications, empowering researchers to efficiently construct complex molecular architectures for drug discovery and materials science.

References

• Padwa, A., & Pearson, W. H. (Eds.). (2002).

• Le, Z.-G., Chen, Z.-C., Hu, Y., & Zheng, Q.-G. (2004). A convenient, efficient, and selective N-Alkylation of N-acidic heterocyclic compounds with alkyl halides is accomplished in ionic liquids in the presence of potassium hydroxide as a base. Synthesis, 2004(02), 208-212. Available at: [Link]

• Tzankova, D., Vladimirova, S., Peikova, L., & Georgieva, M. (2018). Synthesis of pyrrole and substituted pyrroles (Review). Journal of Chemical Technology and Metallurgy, 53(3), 451-464.

• An efficient and direct approach to pyrroles was successfully developed by employing 3-formylchromones as decarboxylative coupling partners, and facilitated by microwave irradiation. (n.d.). ResearchGate. Retrieved from [Link]

• Wang, H., Mao, J., Shuai, S., Chen, S., Zou, D., Walsh, P. J., & Li, J. (2020). N-Acyl pyrroles: chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. Chemical Science, 11(2), 489-495. Available at: [Link]

• Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. (2024). MDPI. Available at: [Link]

• Heaney, H., & Ley, S. V. (1970). N-alkylation of indole and pyrroles in dimethyl sulphoxide. Journal of the Chemical Society C: Organic, 575. Available at: [Link]

• Jorapur, Y. R., Jeong, Y.-T., & Kim, S.-J. (2010). Potassium carbonate as a base for the N-alkylation of indole and pyrrole in ionic liquids. Tetrahedron Letters, 51(17), 2300-2304.

• Potassium carbonate as a base for the N-alkylation of indole and pyrrole in ionic liquids. (n.d.). J-GLOBAL. Retrieved from [Link]

• Reactivity of Alkyl Halides in SN2 Reactions. (n.d.). Chemistry Steps. Retrieved from [Link]

• The SN2 Reaction Mechanism. (2012). Master Organic Chemistry. Available at: [Link]

• Characteristics of the SN2 Reaction. (2024). Chemistry LibreTexts. Available at: [Link]

• SN2 reaction of alkyl halides. (2019). YouTube. Available at: [Link]

• SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides. (n.d.). Pharmaguideline. Retrieved from [Link]

• Fesenko, A. A., et al. (2020). N2-Alkylation of semicarbazones. A general and efficient protocol for the synthesis of 2-alkylsemicarbazides from semicarbazide. ResearchGate. Available at: [Link]

• N-BENZYL INDOLE. (1977). Organic Syntheses, 57, 20. Available at: [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
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• 7. Potassium carbonate as a base for the N-alkylation of indole and pyrrole in ionic liquids | Article Information | J-GLOBAL [jglobal.jst.go.jp]
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• 12. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic Acid

Welcome to the technical support center for the synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic scaffold. The pyrrolizine core is a key structural motif in numerous biologically active compounds, including the widely used non-steroidal anti-inflammatory drug (NSAID) Ketorolac.[1][2]

Achieving a high yield of the target molecule can be challenging due to potential side reactions, purification difficulties, and the sensitivity of intermediates. This document provides in-depth troubleshooting guides and answers to frequently asked questions to help you navigate these complexities and optimize your synthetic outcomes.

Troubleshooting Guide: Enhancing Reaction Yield and Purity

This section addresses common issues encountered during the synthesis. Each problem is analyzed from a mechanistic standpoint to provide robust and scientifically grounded solutions.

Problem 1: Consistently Low Overall Yield (<50%)

A low overall yield is the most frequent challenge, often stemming from inefficiencies in one or more steps of the synthetic sequence. The primary cause is typically either poor formation of the core heterocyclic structure or degradation during subsequent transformations.

Probable Cause A: Inefficient [3+2] Cycloaddition

The most common and efficient route to the dihydropyrrolizine core is a 1,3-dipolar cycloaddition between an azomethine ylide and a suitable dipolarophile (e.g., dialkyl acetylenedicarboxylate).[1] The yield of this step is critically dependent on the efficient in-situ generation of the reactive azomethine ylide.

Causality: The azomethine ylide is a transient intermediate, typically formed from the condensation of an α-amino acid like proline with an aldehyde or ketone. If this equilibrium is unfavorable or the ylide is consumed by side reactions faster than it reacts with the dipolarophile, the overall yield will suffer.

Solutions:

• Optimize Ylide Generation: The reaction of proline with ninhydrin is a highly efficient method for generating the necessary ylide for this synthesis.[1] Ensure that the stoichiometry is precise (1:1:1 ratio of proline:ninhydrin:dipolarophile).

• Solvent Selection: The choice of solvent can significantly impact the reaction. Protic solvents like methanol or ethanol are often effective as they can facilitate the formation of the ylide and stabilize the transition state.[1]

• Temperature Control: These cycloadditions are often exothermic and can be run at room temperature. If the reaction is sluggish, gentle warming (40-50°C) may be beneficial. However, excessive heat can promote side reactions. Monitor the reaction progress closely using Thin Layer Chromatography (TLC).

Probable Cause B: Competing Side Reactions or Polymerization

Dialkyl acetylenedicarboxylates are highly reactive and can undergo self-polymerization or react with other nucleophiles in the reaction mixture, reducing the amount available for the desired cycloaddition.

Causality: The electron-deficient nature of the alkyne in dipolarophiles like Dimethyl Acetylenedicarboxylate (DMAD) makes it susceptible to Michael addition from any available nucleophile, including the amino acid starting material or even the solvent.

Solutions:

• Controlled Reagent Addition: Instead of adding all reagents at once, consider the slow, dropwise addition of the dipolarophile (e.g., DMAD) to the solution containing the amino acid and aldehyde/ketone. This maintains a low concentration of the dipolarophile, favoring the cycloaddition over side reactions.

• Stoichiometry: Use the dipolarophile as the limiting reagent if side reactions are a major issue. A slight excess of the proline and ninhydrin can help ensure the dipolarophile is consumed by the desired pathway.

Logical Workflow for Troubleshooting Low Yield

The following diagram outlines a systematic approach to diagnosing and resolving low-yield issues in the cycloaddition step.

Caption: Troubleshooting workflow for low yield.

Problem 2: Difficulty in Final Saponification and Product Isolation

The final step in the synthesis is typically the hydrolysis (saponification) of the ester precursor to the desired carboxylic acid. This step can be plagued by incomplete conversion, product degradation, or difficult isolation.

Probable Cause: Harsh Hydrolysis Conditions

Causality: While effective for cleaving the ester, strong basic conditions (e.g., high concentrations of NaOH or KOH) and prolonged heating can lead to the degradation of the pyrrolizine ring system, which can be sensitive to harsh pH and temperature. Decarboxylation of the desired product can also occur under these conditions.[3]

Solutions:

• Milder Base: Use a milder base like lithium hydroxide (LiOH) in a mixed solvent system such as THF/water. LiOH is often effective at lower temperatures, minimizing degradation.[4]

• Temperature Control: Perform the saponification at room temperature or with gentle warming (e.g., 40°C) and monitor the disappearance of the starting material by TLC. Avoid prolonged refluxing unless absolutely necessary.[3]

• Careful Acidification: During workup, the acidification step to protonate the carboxylate must be done carefully. Add acid (e.g., 1M HCl) slowly at 0°C to avoid localized heating, which can promote decarboxylation or other side reactions. Acidify only to the point of product precipitation (typically pH 3-4).

Data-Driven Condition Selection

The choice of reaction parameters can be guided by literature precedents. The table below summarizes conditions used for related transformations.

Precursor	Base	Solvent	Temp.	Time	Yield	Reference
Diethyl 5-benzoyl-dihydropyrrolizine-1,1-dicarboxylate	20% aq. NaOH	Diethyl Ether	Reflux	24h	93%	[3]
N-Boc-dihydropyrrole diester	LiOH	THF / H₂O	25°C	Overnight	100%	[4]

As the data suggests, both strong and mild conditions can be effective, but the choice depends on the specific substrate. For the target molecule, starting with milder LiOH conditions is recommended to minimize the risk of degradation.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the [3+2] cycloaddition to form the pyrrolizine ring?

A: This reaction is a classic example of a 1,3-dipolar cycloaddition. First, proline (an α-amino acid) reacts with an aldehyde (like ninhydrin) to form an azomethine ylide after decarboxylation. This ylide is the 1,3-dipole. It then undergoes a concerted, pericyclic reaction with a dipolarophile (an electron-deficient alkyne like DMAD) to form the five-membered ring of the pyrrolizine system in a single, high-yield step.[1]

Caption: Mechanism of [3+2] cycloaddition.

Q2: My final product is difficult to purify by column chromatography. Are there alternative methods?

A: Yes. If your product is a solid, recrystallization is an excellent alternative to chromatography for achieving high purity. For 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, which is acidic, you can also use an acid-base extraction during the workup. Dissolve the crude product in a suitable organic solvent (like ethyl acetate) and wash with a mild basic solution (e.g., saturated sodium bicarbonate). Your product will move to the aqueous layer as its carboxylate salt, leaving non-acidic impurities behind. You can then re-acidify the aqueous layer to precipitate the pure product, which can be collected by filtration.[3]

Q3: Can I use a palladium-catalyzed reaction to synthesize the pyrrolizine core?

A: Absolutely. Palladium-catalyzed methods, such as the Narasaka-Heck reaction, provide another powerful route.[5] These reactions typically involve the cyclization of a γ,δ-unsaturated oxime ester. While very effective, they require careful optimization of the palladium catalyst, ligand, and base.[6][7] This route may be advantageous if you need to build a highly substituted or functionalized pyrrolizine ring that is not easily accessible via cycloaddition.

Key Experimental Protocols

Protocol 1: One-Pot Synthesis of Diethyl 5-benzoyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate

This protocol is adapted from highly successful literature procedures for related structures.[1]

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add L-proline (1.15 g, 10 mmol) and ninhydrin (1.78 g, 10 mmol) in methanol (30 mL).

• Reaction Initiation: Stir the mixture at room temperature. The solution should turn a deep color, indicating the formation of the azomethine ylide intermediate.

• Dipolarophile Addition: After 15 minutes, add diethyl acetylenedicarboxylate (DEADC) (1.70 g, 10 mmol) dropwise over 5 minutes.

• Reaction: Allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC (eluent: 3:1 Hexane:Ethyl Acetate). The starting materials should be consumed, and a new, lower Rf spot corresponding to the product should appear.

• Workup: Once the reaction is complete, remove the solvent under reduced pressure. The resulting crude residue can be purified by column chromatography on silica gel to yield the product.

Protocol 2: Saponification to 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid

This protocol describes the final hydrolysis and decarboxylation step.[3]

• Setup: In a 250 mL flask, dissolve the diester precursor (e.g., 6.0 g, ~17 mmol) in diethyl ether (100 mL).

• Hydrolysis: Add 20% aqueous sodium hydroxide (100 mL) and reflux the biphasic mixture with vigorous stirring for 24 hours.

• Extraction: Cool the mixture to room temperature. Separate the layers and wash the aqueous layer with diethyl ether (2 x 50 mL) to remove any unreacted starting material.

• Acidification: Cool the aqueous layer in an ice bath and acidify to ~pH 3 with concentrated hydrochloric acid. A solid precipitate of the product should form.

• Isolation: Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final carboxylic acid product as a solid.

References

• M'hamed, M. O., et al. (2015). Clean and Efficient One-Pot Synthesis of New 2-Oxo-2,3-Dihydro-1H-Pyrrole-3-Carboxylic Acid and 2-Oxo-1,2-Dihydro-Pyridine-3-Carboxylic Acid Derivatives through Ball Milling under Catalyst-Free and Solvent-Free Conditions. Research & Reviews: Journal of Chemistry, 4(4), 28-34.

• Cabral, A. C. S., et al. (2022). Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety. Toxins, 14(11), 765.

• Yavari, I., et al. (2017). A synthesis of functionalized dihydro-1H-pyrrolizines and spiropyrrolizines via [3+2] cycloaddition reactions. Molecular Diversity, 21(2), 265-271.

• Biosynth. (n.d.). 6-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid, racemic.

• ResearchGate. (n.d.). Optimization of Heck reaction conditions.

• Kowalska, P., et al. (2023). Pyrrolizidine Alkaloids—Pros and Cons for Pharmaceutical and Medical Applications. International Journal of Molecular Sciences, 24(23), 17011.

• Robins, D. J. (1988). Synthesis and Biological Activity of Pyrrolizidine Alkaloids and Analogues.

• Research and Reviews. (2015). Clean and Efficient One-Pot Synthesis of New 2-Oxo-2,3-Dihydro-1H-Pyrrole-3-Carboxylic Acid and 2-Oxo-1,2-Dihydro-Pyridine-3-Carboxylic Acid Derivatives through Ball Milling under Catalyst-Free and Solvent-Free Conditions. RRJCHEM.

• Muchowski, J. M., & Nelson, P. H. (1992). U.S. Patent No. US5082951A. Google Patents.

• Wang, C., et al. (2022). Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction. Chemical Science, 13(24), 7296-7303.

• Ziarani, G. M., et al. (2022). Recent advances on the synthesis of natural pyrrolizidine alkaloids: alexine, and its stereoisomers. Natural Products and Bioprospecting, 12(1), 3.

• Hanna, M. M., et al. (2012). Synthesis and antitumor evaluation of some novel pyrrolizine derivatives. Medicinal Chemistry Research, 21(9), 2414-2426.

• Iskele, C., et al. (2024). Pyrrolizine-3-ones: Synthesis and evaluation of photophysical properties. Journal of Heterocyclic Chemistry.

• Nurhayati, N., et al. (2019). Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants. Molecules, 24(3), 498.

• Li, G., et al. (2016). EP Patent No. EP3015456A1. Google Patents.

• ResearchGate. (2017). Flexible Strategy for the Synthesis of Pyrrolizidine Alkaloids.

• Wang, C., et al. (2022). Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction. Chemical Science, 13(24), 7296-7303.

• Guranova, N. I., et al. (2018). Rational design of cyclopropane-based chiral PHOX ligands for intermolecular asymmetric Heck reaction. Beilstein Journal of Organic Chemistry, 14, 2527-2536.

• PrepChem. (n.d.). Synthesis of 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid.

• Shcherbinin, V. A., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(2), 1158.

• Abdel-Fattah, M. E. (2007). Facile Synthesis of Some NovelPyrido[3', 2': 4, 5]thieno[2,3-b][8][9]thiazine-8-carboxylic Acids. Molecules, 12(3), 570-577.

• ResearchGate. (n.d.). Aminopalladation/Heck cyclization to construct pyrrolizines.

• Li, G., et al. (2014). Patent No. WO2014206257A1. Google Patents.

• Ziarani, G. M., et al. (2022). Recent advances on the synthesis of natural pyrrolizidine alkaloids: alexine, and its stereoisomers. Natural Products and Bioprospecting, 12(1), 3.

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• 2. US5082951A - Process for preparing 5-aroyl-2,3-dihydro-1H-pyrrolizine-1,1-dicarboxylates (I) and intermediates therefor - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives - Google Patents [patents.google.com]
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• 7. BJOC - Rational design of cyclopropane-based chiral PHOX ligands for intermolecular asymmetric Heck reaction [beilstein-journals.org]
• 8. researchgate.net [researchgate.net]
• 9. biosynth.com [biosynth.com]

Pyrrolizine Synthesis Technical Support Center: Troubleshooting Guides &amp; FAQs

A a Senior Application Scientist, this guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in pyrrolizine synthesis. Pyrrolizine and its derivatives are vital scaffolds in numerous biologically active compounds, making their efficient and selective synthesis a critical endeavor.[1][2] This resource is designed to help you navigate and overcome common side reactions and challenges encountered during your experimental work.

Section 1: Troubleshooting Guides for Common Synthetic Routes

This section details potential side reactions in the most prevalent pyrrolizine synthesis methodologies, offering step-by-step guidance to mitigate these issues.

1,3-Dipolar Cycloaddition Reactions

1,3-dipolar cycloadditions are a cornerstone of pyrrolizine synthesis, valued for their ability to construct the bicyclic core with high stereocontrol.[3] However, achieving the desired stereoselectivity can be challenging.

Root Cause Analysis: The formation of diastereomers in 1,3-dipolar cycloadditions arises from the two possible modes of approach of the dipolarophile to the azomethine ylide (endo vs. exo). The stereochemical outcome is influenced by a delicate balance of steric and electronic factors, including the choice of catalyst, solvent, and the nature of the substituents on both the dipole and the dipolarophile.[4]

Troubleshooting Protocol:

• Catalyst Selection and Optimization:

  • Rationale: The catalyst plays a crucial role in orchestrating the stereochemical pathway of the cycloaddition. Chiral Lewis acids are particularly effective in inducing facial selectivity.

  • Actionable Steps:

    • Screen a panel of chiral Lewis acid catalysts. Commonly employed catalysts include those based on copper, silver, and various organocatalysts.[3]

    • Optimize the catalyst loading. A higher catalyst loading can sometimes enhance stereoselectivity, though this needs to be balanced with cost and potential side reactions.

    • For isothiourea-catalyzed reactions, benzotetramisole has been shown to provide outstanding stereocontrol.[5][6]

• Solvent Effects on Regio- and Stereoselectivity:

  • Rationale: The polarity and coordinating ability of the solvent can influence the transition state geometry and, consequently, the stereochemical outcome.[7]

  • Actionable Steps:

    • Conduct the reaction in a range of solvents with varying polarities (e.g., toluene, THF, dichloromethane, acetonitrile).

    • Fluorinated solvents like 2,2,2-trifluoroethanol have been reported to improve both reaction rates and regioselectivity in some cases.[8]

    • For multicomponent reactions, polar solvents like ethanol are often a good starting point.[3]

• Temperature Control:

  • Rationale: Lower reaction temperatures generally favor the thermodynamically more stable diastereomer, leading to higher selectivity.

  • Actionable Steps:

    • Perform the reaction at reduced temperatures (e.g., 0 °C, -20 °C, or -78 °C).

    • Monitor the reaction progress carefully, as lower temperatures will also decrease the reaction rate.

Illustrative Data:

Catalyst	Solvent	Temperature (°C)	Diastereomeric Ratio (dr)	Yield (%)	Reference
Cu(OAc)₂	Toluene	25	70:30	85	[9]
AgOAc	THF	0	95:5	78	[9]
Benzotetramisole	CH₂Cl₂	-20	>95:5	92	[5][6]

Workflow for Optimizing Stereoselectivity:

Caption: Workflow for optimizing stereoselectivity in 1,3-dipolar cycloadditions.

Paal-Knorr Synthesis

The Paal-Knorr synthesis is a classical and widely used method for constructing the pyrrole ring of the pyrrolizine core from a 1,4-dicarbonyl compound and a primary amine or ammonia.[10][11] While seemingly straightforward, this reaction can be plagued by side reactions, particularly under harsh conditions.

Root Cause Analysis: The traditional Paal-Knorr synthesis often requires strongly acidic conditions and high temperatures, which can lead to the degradation of sensitive starting materials and products, as well as acid-catalyzed polymerization of the pyrrole ring.[12][13] The highly electron-rich nature of the pyrrole product makes it susceptible to polymerization in the presence of strong acids.

Troubleshooting Protocol:

• Milder Acid Catalysis:

  • Rationale: Employing milder acidic catalysts can promote the desired cyclization while minimizing acid-catalyzed degradation and polymerization.[13]

  • Actionable Steps:

    • Replace strong mineral acids (e.g., H₂SO₄, HCl) with weaker acids such as acetic acid.[11]

    • Utilize solid-supported acid catalysts like silica-supported sulfuric acid or cellulose-supported sulfuric acid, which can be easily removed by filtration and often lead to cleaner reactions.[13]

    • Lewis acids (e.g., ZnBr₂, BF₃·Et₂O) can also be effective and may offer milder reaction conditions.[10][14]

• Solvent and Temperature Optimization:

  • Rationale: The choice of solvent and reaction temperature can significantly impact the reaction rate and the prevalence of side reactions.

  • Actionable Steps:

    • If using acidic catalysts, consider running the reaction in a non-polar aprotic solvent to moderate the acidity.

    • Explore microwave-assisted synthesis, which can often accelerate the reaction and lead to higher yields with fewer byproducts by minimizing reaction time at high temperatures.[10]

• Use of Protecting Groups:

  • Rationale: Introducing an electron-withdrawing protecting group onto the pyrrole nitrogen can decrease its electron density, making it less prone to polymerization.[15]

  • Actionable Steps:

    • Consider using a starting amine that will result in a protected pyrrole (e.g., an amine that introduces a sulfonyl group). Sulfonyl groups are effective at reducing the reactivity of the pyrrole ring.[15]

    • This strategy requires an additional deprotection step, so the choice of protecting group should be compatible with the overall synthetic plan.

Illustrative Data:

Acid Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
H₂SO₄	Acetic Acid	110	12	45	[13]
Acetic Acid	Ethanol	80	8	70	[11]
Silica-supported H₂SO₄	Neat	25	0.5	92	[13]

Mechanism of Paal-Knorr Synthesis and Polymerization Side Reaction:

Caption: Desired Paal-Knorr reaction pathway and the competing polymerization side reaction.

Section 2: General Troubleshooting FAQs

This section addresses broader issues that can arise during pyrrolizine synthesis, irrespective of the specific synthetic route.

Root Cause Analysis: Low yields can stem from a multitude of factors, including incomplete reactions, product decomposition, and mechanical losses during workup and purification.

Troubleshooting Checklist:

• Purity of Starting Materials: Ensure all reagents and solvents are of high purity and are free from water and other contaminants, especially for moisture-sensitive reactions.

• Reaction Monitoring: Actively monitor the reaction progress using techniques like Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the optimal reaction time and prevent product decomposition from prolonged reaction times or excessive heating.

• Workup Procedure: Be mindful of potential product loss during aqueous workups, especially if the pyrrolizine derivative has some water solubility. Back-extraction of the aqueous layers can sometimes recover a significant amount of product.

• Purification: Column chromatography is a common purification method, but product can be lost on the column. Ensure proper selection of the stationary and mobile phases to achieve good separation without excessive retention of the product.

Root Cause Analysis: Unexpected byproducts can result from a variety of side reactions, including oxidation, rearrangement, or reaction with impurities.

Troubleshooting Protocol:

• Byproduct Identification:

  • Isolate the byproduct using preparative chromatography (e.g., preparative HPLC or column chromatography).

  • Characterize the structure of the byproduct using spectroscopic methods such as NMR (¹H, ¹³C, COSY, HSQC), Mass Spectrometry, and Infrared (IR) spectroscopy.

• Prevention Strategies:

  • Oxidation: If the byproduct is an oxidized form of the starting material or product, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) and using degassed solvents.

  • Rearrangement: If a rearrangement is occurring, this is often temperature or catalyst-dependent. Re-evaluate the reaction conditions, particularly the temperature and the choice of catalyst.

  • Reaction with Impurities: Ensure the purity of all reagents and solvents. If a specific impurity is suspected, purify the relevant starting material before use.

Root Cause Analysis: Many pyrrolizine synthesis precursors contain multiple reactive functional groups. Protecting groups are essential for temporarily masking a reactive site to prevent it from participating in unwanted reactions.[16]

Key Principles of Protecting Group Strategy:

• Orthogonality: Choose protecting groups that can be removed under conditions that do not affect other protecting groups or sensitive functionalities in the molecule.

• Stability: The protecting group must be stable to the reaction conditions under which other transformations are being performed.

• Ease of Introduction and Removal: The protecting group should be introduced and removed in high yield with readily available reagents.

Common Protecting Group Strategies in Pyrrolizine Synthesis:

• Nitrogen Protection: The pyrrole nitrogen is often protected to reduce its reactivity and prevent N-alkylation or polymerization.[15] Common protecting groups include sulfonyl groups (e.g., tosyl, mesyl) and carbamates (e.g., Boc, Cbz).[15]

• Hydroxyl Group Protection: Hydroxyl groups are frequently protected as ethers (e.g., benzyl, silyl) or esters to prevent their reaction as nucleophiles.

• Carbonyl Group Protection: Carbonyl groups can be protected as acetals or ketals to prevent their reaction with nucleophiles.

Protecting Group Selection Guide:

Functional Group	Protecting Group	Introduction Conditions	Removal Conditions	Reference
Amine (Pyrrole N)	Tosyl (Ts)	TsCl, base	Strong acid or reducing agents	[15]
Amine (Pyrrole N)	Boc	Boc₂O, base	Trifluoroacetic acid (TFA)	[17]
Hydroxyl	Benzyl (Bn)	BnBr, base	Hydrogenolysis (H₂, Pd/C)	[17]
Hydroxyl	Silyl (e.g., TBDMS)	TBDMSCl, imidazole	Fluoride source (e.g., TBAF)	[17]
Carbonyl	Acetal	Diol, acid catalyst	Aqueous acid	[14]

References

• Akhavana, M., & Bekhradnia, A. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. RSC Advances, 11(24), 14755–14768. [Link]

• Amarnath, V., & Amarnath, K. (1995). Intermediates in the Paal-Knorr Pyrrole Synthesis. The Journal of Organic Chemistry, 60(2), 301–307.
• Banerjee, B., & Paal-Knorr, S. (2018). Paal–Knorr synthesis of pyrroles.
• Ferreira, V., & de Souza, M. (2011). Recent advances in the synthesis of pyrroles by multicomponent reactions. RSC Advances, 1(4), 583-596.
• Goti, A., & Cicchi, S. (2006). One-pot synthesis of cyclic nitrones and their conversion to pyrrolizidines: 7a-epi-Crotanecine inhibits α-mannosidases. The Journal of Organic Chemistry, 71(23), 8847–8854.
• Handy, S. T., & Zhang, Y. (2008). A Solvent-Induced Reversal of Regioselectivity in the Suzuki Coupling of Pyrrole Esters. The Open Organic Chemistry Journal, 2, 58-64.
• Hassan, A. S., & Shawky, A. M. (2021). Pyrrolizines: natural and synthetic derivatives with diverse biological activities. Journal of the Iranian Chemical Society, 18(10), 2533-2559.
• Kabalka, G. W., & Wang, L. (2003). A straightforward highly efficient Paal—Knorr synthesis of pyrroles. Tetrahedron Letters, 44(9), 1803-1805.

• Kaur, N. (2020). Paal-Knorr Synthesis of Pyrrole: Complete mechanistic description. [Video]. YouTube. [Link]

• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag.
• Lennon, M. G., & Connon, S. J. (2011). Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines.
• Li, A., & Zhang, X. P. (2014). Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis. Accounts of Chemical Research, 47(5), 1545–1557.
• Smith, A. D., & Brown, A. R. (2017). Isothiourea-catalysed enantioselective pyrrolizine synthesis: synthetic and computational studies. Organic & Biomolecular Chemistry, 15(34), 7133-7140.
• Smith, J. G. (2020). Organic Chemistry.
• Vedejs, E., & Fields, S. C. (1997). Stereoselective synthesis of C-glycosylated pyrrolizidines through nitrone cycloadditions. The Journal of Organic Chemistry, 62(12), 4064–4074.
• Wang, M., Xu, Y., Hou, H., Zhang, X., & Fan, X. (2024). Divergent synthesis of pyrrolizine derivatives through C–H bond functionalization of pyrroles.
• Zeni, G., & Nogueira, C. W. (2010). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry, 8, 611115.

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• 2. researchgate.net [researchgate.net]
• 3. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l -proline functionalized manganese ferrite nanorods a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00841B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Isothiourea-catalysed enantioselective pyrrolizine synthesis: synthetic and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isothiourea-catalysed enantioselective pyrrolizine synthesis: synthetic and computational studies - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 8. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
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Troubleshooting low solubility of pyrrolizine carboxylic acids

Technical Support Center: Pyrrolizine Carboxylic Acids

Welcome to the technical support guide for troubleshooting low solubility of pyrrolizine carboxylic acids. This resource is designed for researchers, scientists, and drug development professionals. Here, we address common solubility challenges in a direct question-and-answer format, providing not just protocols but the scientific reasoning behind them to empower your experimental choices.

Frequently Asked Questions (FAQs)

Q1: Why is my pyrrolizine carboxylic acid derivative poorly soluble in aqueous solutions?

A: The low aqueous solubility of many pyrrolizine carboxylic acids stems from a combination of two key structural features: the rigid, bicyclic pyrrolizine core and the carboxylic acid group.

• The Pyrrolizine Core: This fused ring system is largely nonpolar and hydrophobic. Its rigid structure can contribute to a stable crystal lattice, meaning more energy is required to break apart the solid and solvate the individual molecules.

• The Carboxylic Acid Group: In its protonated form (at low pH), the carboxylic acid (-COOH) can form strong intermolecular hydrogen bonds with other acid molecules. This self-association competes with interactions with water, favoring the solid state over dissolution. While the carboxylic acid group is polar, its influence is often outweighed by the larger hydrophobic scaffold.

The interplay between these factors results in a molecule that is "happier" interacting with itself in a crystal than with water molecules, leading to poor aqueous solubility.

Q2: I tried dissolving my compound in DMSO first, but it crashes out when I add it to my aqueous buffer. What is happening?

A: This is a common and frustrating phenomenon known as "precipitation upon dilution." Dimethyl sulfoxide (DMSO) is a very strong, polar aprotic solvent capable of dissolving a wide range of compounds, including those that are poorly water-soluble.[1]

Here's the mechanism:

• Initial Dissolution: In 100% DMSO, the DMSO molecules effectively surround your compound, preventing it from self-associating and keeping it in solution.

• Dilution into Aqueous Buffer: When this DMSO stock is added to an aqueous buffer (e.g., PBS), the local solvent environment around your compound rapidly changes from DMSO-rich to water-rich.

• Solvent Miscibility & Polarity Shift: Water and DMSO are miscible, but your compound is not soluble in water. As the DMSO diffuses away into the buffer, water molecules are forced to interact with your hydrophobic pyrrolizine derivative.

• Precipitation: Because the hydrophobic interactions are unfavorable and the compound can once again form strong intermolecular bonds with itself, it rapidly falls out of solution, or "crashes out."

To mitigate this, the final concentration of DMSO in your aqueous solution must be kept as low as possible, often below 1% and ideally below 0.5% for many cell-based assays to avoid solvent-induced artifacts or cytotoxicity.[2][3]

Systematic Troubleshooting Workflow

When facing a solubility challenge, a systematic approach is more effective than random solvent screening. The following workflow is designed to logically diagnose and solve the issue, starting with the simplest and most common techniques.

Caption: A logical workflow for troubleshooting pyrrolizine carboxylic acid solubility.

Step 1: pH Adjustment - The Primary Tool for Aqueous Solubility

Q3: How can I use pH to increase the solubility of my compound?

A: This is the most powerful and direct method for increasing the aqueous solubility of any carboxylic acid. The strategy is to convert the neutral, poorly soluble carboxylic acid (R-COOH) into its highly soluble carboxylate salt (R-COO⁻) by adding a base.[4][5]

The Underlying Principle: The Henderson-Hasselbalch Equation

The relationship between pH, the acid dissociation constant (pKa), and the ratio of the ionized (A⁻, soluble) to un-ionized (HA, insoluble) forms of the acid is described by the Henderson-Hasselbalch equation.[6][7][8]

pH = pKa + log([A⁻]/[HA])

• pKa: The pH at which the compound is 50% ionized and 50% un-ionized. The predicted pKa for a representative pyrrolizine carboxylic acid is around 4.28.[9]

• When pH = pKa: [A⁻] = [HA]. Solubility is improved, but half the compound is still in its insoluble form.

• When pH > pKa: The log term becomes positive, meaning the ionized form [A⁻] dominates. As a general rule of thumb, for every one pH unit above the pKa, the proportion of the soluble ionized form increases by a factor of 10.[10] To ensure >99% of the compound is in its soluble, ionized form, the pH should be adjusted to be at least 2 units above the pKa.

Experimental Protocol: pH-Based Solubilization

• Preparation: Weigh your pyrrolizine carboxylic acid into a clean glass vial.

• Initial Suspension: Add your desired aqueous buffer (e.g., PBS, Tris-HCl) to the vial to create a slurry or suspension. Do not expect it to dissolve at this stage. Use a magnetic stir bar for agitation.

• Titration: While monitoring the pH with a calibrated pH meter, slowly add a dilute basic solution (e.g., 0.1 M NaOH or 0.1 M KOH) dropwise.

• Observation: As the pH increases, you will observe the solid material begin to dissolve.

• Endpoint: Continue adding the base until all the solid has dissolved and the pH is stable at your target value (e.g., pH 7.4 for physiological assays). It is critical that the final pH is at least 2 units above the compound's pKa.[11][12]

Step 2: Salt Formation - For a Stable, Soluble Solid

Q4: Adjusting the pH works, but I need a stable, solid form of my compound that is readily soluble. What should I do?

A: In this case, you should perform a salt formation reaction to isolate a stable, crystalline carboxylate salt. This is a common strategy in drug development to improve the handling, stability, and dissolution properties of a compound.[13][14] Using a base like tromethamine (Tris) is often preferred over sodium or potassium hydroxide as it can yield highly crystalline and stable salts.[15][16][17]

The Underlying Principle: Acid-Base Reaction and Crystallization

The goal is to react your carboxylic acid with a suitable base in a 1:1 molar ratio and then induce crystallization of the resulting salt. The choice of solvent is critical; you need a system where the starting materials are soluble but the final salt is not, allowing it to precipitate.

Experimental Protocol: Tromethamine (Tris) Salt Formation

• Solvent Selection: Choose a water-miscible, polar organic solvent like ethanol or isopropanol.[17]

• Dissolution: Dissolve one molar equivalent of your pyrrolizine carboxylic acid in the chosen solvent with gentle heating if necessary.

• Base Addition: In a separate flask, dissolve one molar equivalent of tromethamine (Tris) in the same solvent.[18]

• Reaction: Slowly add the tromethamine solution to the stirred solution of your acid at room temperature.

• Crystallization: The salt may precipitate immediately. If not, you can induce crystallization by:

  • Cooling the solution in an ice bath.

  • Slowly adding a less polar anti-solvent (e.g., ethyl acetate or MTBE) until turbidity persists.

  • Scratching the inside of the flask with a glass rod.

• Isolation: Collect the resulting crystalline solid by vacuum filtration.

• Drying: Wash the crystals with a small amount of the anti-solvent and dry them under vacuum.

The resulting tromethamine salt should be a free-flowing solid that dissolves readily in aqueous buffers.[17][19]

Step 3: Co-Solvents and Formulation Aids

Q5: My assay is sensitive to high pH, and I cannot use a salt form. How can I prepare a stock solution for my in vitro experiment?

A: When pH modification is not an option, using a minimal amount of a water-miscible organic co-solvent is the standard approach. The key is to prepare a high-concentration stock in the co-solvent and then dilute it carefully into your assay medium, ensuring the final co-solvent concentration is below its toxic or artifact-inducing threshold.[2][3]

The Underlying Principle: Modifying Solvent Polarity

Co-solvents work by reducing the overall polarity of the aqueous medium, making it more favorable for the hydrophobic compound to remain solvated. DMSO, ethanol, and polyethylene glycol (PEG) are common choices.[20][21]

Data Table: Common Co-solvents for Cell-Based Assays

Co-Solvent	Typical Max Concentration	Notes
DMSO	0.1% - 0.5%	Most common, but can affect cell differentiation and function even at low levels.[2][3] Always run a vehicle control with the same final DMSO concentration.
Ethanol	0.5% - 1.0%	Can be cytotoxic and may affect enzyme activity. Less effective at solubilizing highly nonpolar compounds compared to DMSO.[20][21]
PEG 400	~1.0%	Generally less toxic than DMSO or ethanol but can be more viscous.[20]
NMP	< 0.5%	Strong solubilizer but has known developmental toxicity concerns. Use with caution.

Experimental Protocol: Preparing a Stock Solution with a Co-Solvent

• High-Concentration Stock: Dissolve your pyrrolizine carboxylic acid in 100% DMSO (or another suitable co-solvent) to create the highest possible concentration stock (e.g., 10-50 mM).

• Serial Dilution: Perform serial dilutions of this stock solution in your assay medium (e.g., cell culture media).

• Critical Step - Dilution Technique: To avoid precipitation, add the small volume of DMSO stock into a larger volume of rapidly vortexing or stirring assay medium. This ensures rapid dispersion and minimizes localized high concentrations that can cause the compound to crash out.

• Vehicle Control: Crucially, prepare a vehicle control that contains the exact same final concentration of the co-solvent (e.g., 0.5% DMSO) but no compound. This is essential to differentiate between the effect of your compound and the effect of the solvent itself.[22]

By following this systematic workflow, you can efficiently overcome the solubility challenges posed by pyrrolizine carboxylic acids and generate reliable, reproducible data in your research.

References

• Timm, M., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 65(5), 887–894. Available from: [Link]

• Jamalzadeh, L., et al. (2016). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. Available from: [Link]

• PhytoBank. (2015). Et ester-(1RS,8RS)-1-Pyrrolizidinecarboxylic acid (PHY0034981). Available from: [Link]

• Kim, D. S., et al. (2019). Tris(hydroxymethyl)methyl ammonium salts of biologically active carboxylic acids. Synthesis, properties and crystal structure. ResearchGate. Available from: [Link]

• Mooney, K. G., et al. (1981). Dissolution kinetics of carboxylic acids I: effect of pH under unbuffered conditions. PubMed. Available from: [Link]

• Gomes, J. V. F. P., et al. (2024). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. National Institutes of Health. Available from: [Link]

• LibreTexts. (2021). Chemical Properties of Carboxylic Acids I- Acidity and Salt formation. Available from: [Link]

• Wikipedia. (n.d.). Henderson–Hasselbalch equation. Available from: [Link]

• Patel, K., et al. (2018). Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. Available from: [Link]

• Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD. Available from: [Link]

• The Royal Society of Chemistry. (2021). Tactics to Improve Solubility. Available from: [Link]

• Univar Solutions. (n.d.). Tromethamine (TRIS), Excipient Grade, Crystal Powder. Available from: [Link]

• ResearchGate. (n.d.). The effect of pH on extraction of carboxylic acids. Available from: [Link]

• Al-Zoubi, N. (2012). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston Research Explorer. Available from: [Link]

• LifeTein. (2023). DMSO usage in cell culture. Available from: [Link]

• Koller, M., et al. (2021). Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents. MDPI. Available from: [Link]

• ResearchGate. (2016). What the concentration of DMSO you use in cell culture assays?. Available from: [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Available from: [Link]

• Journal of Pharmaceutical Investigation. (2019). Application of the Henderson-Hasselbalch Equation to Solubility Determination. Available from: [Link]

• National Institutes of Health. (n.d.). Pyrrolizine carboxylic acid. PubChem. Available from: [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. Available from: [Link]

• PubMed. (1981). Effect of some organic acid salts of tris(hydroxymethyl)aminomethane in the incubation step on plasma renin activity. Available from: [Link]

• Karagianni, A., et al. (2010). Prediction of pH-dependent aqueous solubility of druglike molecules. PubMed. Available from: [Link]

• ChemBK. (n.d.). 1H-Pyrrolizine-5-carboxylic acid, 2,3-dihydro-3-oxo-. Available from: [Link]

• ResearchGate. (2011). Principles of Salt Formation. Available from: [Link]

• World Journal of Biology Pharmacy and Health Sciences. (2023). Solubility enhancement techniques: A comprehensive review. Available from: [Link]

• Wikipedia. (n.d.). Pyrrolidine. Available from: [Link]

• Google Patents. (1972). Process for preparing the tris(hydroxymethyl)-aminomethane salt of pge2.

• Research Journal of Pharmacognosy. (n.d.). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Available from: [Link]

• Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Available from: [Link]

• LibreTexts. (2019). The Effects of pH on Solubility. Available from: [Link]

• ACS Publications. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research. Available from: [Link]

• Organic Chemistry Data. (2022). pKa Data Compiled by R. Williams. Available from: [Link]

• ResearchGate. (2025). Solubility and Thermodynamic Properties of (2S)-Pyrrolidine-2-carboxylic Acid in Water, Alcohols, and Water–Alcohol Mixtures. Available from: [Link]

• ACS Publications. (2019). Mechanochemical Reaction of Sulfathiazole with Carboxylic Acids: Formation of a Cocrystal, a Salt, and Coamorphous Solids. Crystal Growth & Design. Available from: [Link]

• Journal of Pharmaceutical Investigation. (2015). pKa values in solubility determination using the Henderson-Hasselbalch equation. Available from: [Link]

• YouTube. (2021). Solubility of Carboxylic Acids N5. Available from: [Link]

• Wikipedia. (n.d.). Tris. Available from: [Link]

• Homework.Study.com. (n.d.). Carboxylic acids are acidic enough to dissolve in both 10% NaOH and NaHCO3. Phenols, ArOH, are... Available from: [Link]

• Digital Analysis Corp. (n.d.). pH Adjustment and Neutralization, the basics. Available from: [Link]

• FooDB. (2011). Showing Compound 1-Pyrroline-5-carboxylic acid (FDB022542). Available from: [Link]

• e-lactancia.org. (n.d.). Ketorolaco trometamol y lactancia materna: ¿son compatibles?. Available from: [Link]

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Technical Support Center: A Researcher's Guide to the Long-Term Storage and Stability of 2,3-Dihydro-1H-Pyrrolizine Compounds

Welcome to the technical support center for 2,3-dihydro-1H-pyrrolizine compounds. As a class of molecules with significant potential in drug development and chemical research, their inherent instability can present considerable challenges for long-term storage and experimental reproducibility. This guide is designed to provide you, our fellow researchers, scientists, and drug development professionals, with practical, field-tested insights and protocols to ensure the integrity of your valuable compounds. Here, we will address common questions and troubleshooting scenarios in a direct, question-and-answer format, moving beyond simple instructions to explain the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: I've just synthesized a novel 2,3-dihydro-1H-pyrrolizine derivative. What are the primary stability concerns I should be aware of?

A1: The 2,3-dihydro-1H-pyrrolizine core, a substructure of many pyrrolizidine alkaloids, is susceptible to several degradation pathways. Your primary concerns should be:

• Oxidation: The tertiary amine nitrogen in the pyrrolizine ring is prone to oxidation, which can lead to the formation of N-oxides. This process can be accelerated by exposure to atmospheric oxygen and light.

• Hydrolysis: If your compound contains ester or other hydrolyzable functional groups, it will be sensitive to degradation in the presence of water, especially under non-neutral pH conditions. Pyrrolizidine alkaloids are known to be unstable in alkaline solutions, with significant degradation observed within 24 hours.[1]

• Polymerization: The pyrrole moiety can be susceptible to polymerization, particularly in the presence of oxidizing agents or under acidic conditions. This can result in the formation of insoluble, often colored, byproducts.

Understanding these inherent instabilities is the first step toward developing a robust storage strategy.

Troubleshooting Common Storage Issues

This section addresses specific problems you might encounter during the storage and handling of your 2,3-dihydro-1H-pyrrolizine compounds.

Scenario 1: My solid compound has changed color (e.g., from white to yellow or brown) during storage.

• Probable Cause: This is a common indicator of oxidative degradation or polymerization. Exposure to air and/or light can initiate these processes, leading to the formation of colored impurities.

• Immediate Action:

  • Re-analyze the compound's purity using a suitable method like UHPLC-MS/MS or NMR spectroscopy.

  • Compare the new data with the initial characterization data to identify any new peaks that could correspond to degradation products.

• Preventative Measures:

  • Inert Atmosphere: Always store your solid compounds under an inert atmosphere, such as argon or nitrogen. This can be achieved by flushing the storage vial with the inert gas before sealing.

  • Light Protection: Use amber glass vials to protect the compound from light.

  • Temperature Control: Store the vials in a cool, dark, and dry place. For long-term storage, a refrigerator (2-8 °C) or freezer (-20 °C) is recommended, depending on the compound's thermal stability. Ensure the vial is tightly sealed to prevent moisture condensation upon removal from cold storage.

Scenario 2: I've dissolved my compound in a solvent for an experiment, but the solution's color has changed over a short period.

• Probable Cause: This suggests instability in the chosen solvent. The solvent may be promoting oxidation, or it may contain impurities (like peroxides in older ethers) that are reacting with your compound. The stability of pyrrolizidine alkaloids can be matrix-dependent.[2]

• Immediate Action:

  • Immediately analyze an aliquot of the solution by HPLC-MS to assess the extent of degradation.

  • If degradation is significant, the solution should be discarded and a fresh one prepared immediately before use.

• Preventative Measures:

  • Solvent Choice: For storage of solutions, use high-purity, anhydrous, and de-gassed solvents. Aprotic solvents like acetonitrile or dichloromethane are often suitable choices. Pyrrolizidine alkaloids are generally soluble in polar or semi-polar organic solvents.[3]

  • Avoid Reactive Solvents: Be cautious with solvents that can degrade to form reactive species. For example, unstabilized THF can form peroxides over time.

  • Short-Term Storage: If solutions must be stored, even for a short period, they should be kept under an inert atmosphere in a sealed vial, protected from light, and refrigerated.

Scenario 3: My NMR spectrum shows unexpected new signals after storing the compound for a few weeks.

• Probable Cause: The appearance of new signals in the NMR spectrum is a clear indication of chemical degradation. These new signals could correspond to N-oxides, hydrolyzed products, or other derivatives.

• Troubleshooting with NMR:

  • N-Oxide Formation: The formation of an N-oxide will typically cause a downfield shift of the protons on the carbons adjacent to the nitrogen atom. For example, in pyridine N-oxide, the aromatic protons are shifted downfield compared to pyridine.[4]

  • Hydrolysis: If your compound has an ester group, hydrolysis would lead to the appearance of signals corresponding to the resulting carboxylic acid and alcohol, along with the disappearance of the original ester signals.

• Confirmation with Mass Spectrometry:

  • N-Oxide: An N-oxide of your compound will have a molecular weight that is 16 Da higher than the parent compound. Look for a corresponding [M+16+H]+ ion in your mass spectrum.

  • Hydrolysis: The mass spectrum will show a peak corresponding to the hydrolyzed product. The exact mass will depend on the specific ester or other hydrolyzable group.

Recommended Storage Protocols

To ensure the long-term stability of your 2,3-dihydro-1H-pyrrolizine compounds, we recommend the following protocols.

Protocol 1: Long-Term Storage of Solid Compounds

• Preparation: Ensure your compound is completely dry and free of residual solvents. This can be achieved by drying under high vacuum.

• Vial Selection: Use a clean, dry amber glass vial with a PTFE-lined cap.

• Inerting: Place the solid compound in the vial. Flush the vial with a gentle stream of dry argon or nitrogen for 1-2 minutes to displace all the air.

• Sealing: Immediately and tightly seal the vial. For extra protection, you can wrap the cap with Parafilm.

• Storage Conditions: Store the vial in a freezer at -20 °C or lower, in a designated, clearly labeled, and dark location.

Protocol 2: Preparation and Short-Term Storage of Stock Solutions

• Solvent Preparation: Use only high-purity, anhydrous, and de-gassed solvents. To de-gas, you can bubble argon or nitrogen through the solvent for 15-20 minutes before use.

• Solution Preparation: Prepare the stock solution under an inert atmosphere, for example, in a glovebox or using Schlenk line techniques.

• Storage: If the solution needs to be stored, use an amber vial with a PTFE-lined septum cap. Store the solution in a refrigerator (2-8 °C) for short periods (no more than a few days). For longer periods, it is always advisable to prepare fresh solutions.

Workflow for Stability Assessment

It is good practice to periodically assess the stability of your stored compounds. Here is a general workflow for a stability study using HPLC-MS.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Influence of Storage on the Stability of Toxic Pyrrolizidine Alkaloids and Their N-Oxides in Peppermint Tea, Hay, and Honey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. foodsupplementseurope.org [foodsupplementseurope.org]
• 4. rsc.org [rsc.org]

Technical Support Center: Scaling Up the Synthesis of 2,3-Dihydro-1H-pyrrolizine-7-carboxylic Acid

Welcome to the technical support center for the synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the scalable synthesis of this important heterocyclic compound. Our aim is to combine established chemical principles with practical, field-tested insights to support your development and manufacturing endeavors.

I. Introduction to the Synthetic Challenge

2,3-dihydro-1H-pyrrolizine-7-carboxylic acid is a key structural motif found in a variety of biologically active molecules. Its synthesis, particularly on a large scale, presents several challenges that require careful control of reaction conditions to ensure high yield, purity, and a consistent product profile. This guide will walk you through a common synthetic approach, highlighting critical process parameters and providing solutions to potential issues you may encounter.

II. Recommended Scalable Synthetic Pathway

A robust and scalable synthesis of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid can be envisioned through a multi-step process, beginning with the construction of the pyrrolizine core via a [3+2] cycloaddition reaction, followed by functional group manipulations to yield the target carboxylic acid.

Caption: Proposed scalable synthetic workflow for 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

III. Detailed Experimental Protocols

Step 1: Synthesis of Diethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate

This step involves the in-situ generation of an azomethine ylide from proline and an appropriate aldehyde, which then undergoes a [3+2] cycloaddition with diethyl acetylenedicarboxylate.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mol)	Quantity (g/L)
L-Proline	115.13	1.0	115.13
Paraformaldehyde	30.03	1.1	33.03
Diethyl acetylenedicarboxylate	170.18	1.0	170.18
Toluene	-	-	5 L
Acetic Anhydride	102.09	0.2	20.42

Procedure:

• To a 10 L jacketed reactor equipped with a mechanical stirrer, thermometer, and Dean-Stark apparatus, add L-proline (115.13 g, 1.0 mol), paraformaldehyde (33.03 g, 1.1 mol), and toluene (5 L).

• Heat the mixture to reflux (approx. 110-115 °C) and collect the water in the Dean-Stark trap. Continue heating until no more water is evolved (approximately 4-6 hours).

• Cool the reaction mixture to 80 °C.

• Slowly add diethyl acetylenedicarboxylate (170.18 g, 1.0 mol) over 1 hour, maintaining the temperature between 80-90 °C. An exothermic reaction may be observed.

• After the addition is complete, add acetic anhydride (20.42 g, 0.2 mol) and heat the mixture at reflux for an additional 2 hours to facilitate the aromatization of the initially formed dihydropyrrole.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution (2 x 1 L) and then with brine (1 x 1 L).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude diethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate.

Step 2: Selective Monohydrolysis and Decarboxylation

This step aims to selectively hydrolyze one of the ester groups, followed by decarboxylation to yield the ethyl ester of the target molecule.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mol)	Quantity (g/L)
Diethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate	251.28	1.0	251.28
Potassium Hydroxide	56.11	1.0	56.11
Ethanol	-	-	3 L
Hydrochloric Acid (conc.)	-	-	As needed
Toluene	-	-	2 L

Procedure:

• Dissolve the crude diester from Step 1 in ethanol (3 L) in a 10 L reactor.

• Prepare a solution of potassium hydroxide (56.11 g, 1.0 mol) in ethanol (1 L) and add it dropwise to the diester solution at room temperature over 1 hour.

• Stir the mixture at room temperature for 12-16 hours. Monitor the formation of the monoacid/monoester intermediate by HPLC.

• Once the selective hydrolysis is complete, carefully acidify the reaction mixture to pH 2-3 with concentrated hydrochloric acid.

• Add toluene (2 L) and heat the mixture to reflux. The decarboxylation will proceed, evolving carbon dioxide. Monitor the reaction by HPLC until the monoacid/monoester intermediate is consumed.

• Cool the mixture, separate the organic layer, and wash it with water (2 x 1 L) and brine (1 x 1 L).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate.

Step 3: Final Hydrolysis to 2,3-Dihydro-1H-pyrrolizine-7-carboxylic Acid

The final step is the hydrolysis of the remaining ester to the target carboxylic acid.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mol)	Quantity (g/L)
Ethyl 2,3-dihydro-1H-pyrrolizine-7-carboxylate	179.22	1.0	179.22
Sodium Hydroxide	40.00	2.0	80.00
Water	-	-	2 L
Ethanol	-	-	2 L
Hydrochloric Acid (conc.)	-	-	As needed

Procedure:

• Dissolve the crude ester from Step 2 in a mixture of ethanol (2 L) and water (2 L) in a 10 L reactor.

• Add sodium hydroxide (80.00 g, 2.0 mol) and heat the mixture to reflux (approx. 80-85 °C) for 4-6 hours.

• Monitor the reaction by HPLC until the ester is no longer detected.

• Cool the reaction mixture to room temperature and wash with a non-polar solvent like toluene or MTBE (2 x 1 L) to remove any non-polar impurities.

• Carefully acidify the aqueous layer to pH 3-4 with concentrated hydrochloric acid at a temperature below 20 °C. The product will precipitate.

• Stir the slurry for 1-2 hours at 0-5 °C to ensure complete precipitation.

• Filter the solid, wash with cold water, and dry under vacuum at 50-60 °C to a constant weight to yield the final product.

IV. Troubleshooting Guide and FAQs

This section addresses common issues that may arise during the scale-up of the synthesis.

Caption: Troubleshooting flowchart for key synthesis steps.

FAQs: Step 1 - Cycloaddition and Aromatization

• Q1: My reaction is sluggish and gives a low yield. What are the possible causes?

  • A1: Incomplete removal of water during the formation of the azomethine ylide can significantly hinder the reaction. Ensure your Dean-Stark trap is functioning efficiently and reflux is maintained until water evolution ceases. Also, the quality of paraformaldehyde is crucial; use a freshly opened container if possible. The rate of addition of diethyl acetylenedicarboxylate can also impact the yield; a slow, controlled addition is recommended to manage the exotherm.

• Q2: The crude product from Step 1 is a dark, tarry substance. Why is this happening and how can I prevent it?

  • A2: The formation of a dark product often indicates polymerization or degradation of intermediates. This can be caused by excessive heating or localized hot spots in the reactor. Ensure uniform heating and good agitation. Running the reaction under an inert atmosphere, such as nitrogen, can also minimize oxidative side reactions that lead to colored impurities.

FAQs: Step 2 - Selective Monohydrolysis and Decarboxylation

• Q3: I am getting a significant amount of the dicarboxylic acid or unreacted diester after the monohydrolysis step. How can I improve selectivity?

  • A3: Achieving selective monohydrolysis on a large scale can be challenging. The key is to use a stoichiometric amount of base (1.0 equivalent). An excess of base will lead to the formation of the dicarboxylic acid. Lowering the reaction temperature and extending the reaction time can also improve selectivity. Frequent monitoring by HPLC is essential to stop the reaction at the optimal point.

• Q4: The decarboxylation step is very slow and I'm observing significant foaming. What should I do?

  • A4: Incomplete acidification can lead to a slow decarboxylation rate. Ensure the pH is distinctly acidic (pH 2-3). Foaming is due to the evolution of CO2 gas. On a large scale, this can be managed by slow heating and ensuring adequate headspace in the reactor. The use of a small amount of an anti-foaming agent can also be beneficial. If the reaction is still slow, a higher boiling point co-solvent might be necessary to increase the reaction temperature.

FAQs: Step 3 - Final Hydrolysis and Product Isolation

• Q5: After acidification, my product is oiling out instead of precipitating as a solid. How can I resolve this?

  • A5: Oiling out can occur if the product has a low melting point or if impurities are present that act as a solvent. Ensure that the acidification is done slowly and with efficient cooling to keep the temperature below 20 °C. Seeding the solution with a small crystal of the pure product can induce crystallization. If the product continues to oil out, you may need to extract it with a suitable organic solvent, dry the organic layer, and then crystallize from a different solvent system.

• Q6: The final product has a high level of impurities. What are the best purification strategies?

  • A6: A wash of the basic aqueous solution with a non-polar organic solvent (like toluene or MTBE) before acidification is a very effective way to remove non-polar impurities. For the final product, recrystallization is the most common purification method. A variety of solvents should be screened, such as ethanol/water, acetone/water, or ethyl acetate/heptane mixtures, to find the optimal system for purity and yield.

V. Safety Considerations

• Paraformaldehyde: This is a source of formaldehyde. Handle in a well-ventilated area and wear appropriate personal protective equipment (PPE).

• Diethyl acetylenedicarboxylate: This is a lachrymator. Handle in a fume hood.

• Strong Acids and Bases: Use appropriate PPE, including gloves, goggles, and a lab coat, when handling concentrated acids and bases.

• Exothermic Reactions: The addition of diethyl acetylenedicarboxylate and the neutralization/acidification steps can be exothermic. Ensure adequate cooling capacity and slow addition rates.

• Pressure Build-up: The decarboxylation step evolves CO2 gas. Ensure the reactor is properly vented to avoid pressure build-up.

VI. References

• A one-pot synthesis of dihydro-1H-pyrrolizine derivatives via [Formula: see text] cycloaddition reaction of azomethine ylides, prepared in situ from proline and ninhydrin, with dialkyl acetylenedicarboxylates, in alcohols, is described.[1]

• Synthesis of 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid from diethyl 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1,1-dicarboxylate.[2]

• Process development for active pharmaceutical ingredients, including considerations for scale-up and quality control.[3][4][5]

• General procedures for the purification of carboxylic acids.[6]

• The decarboxylation of pyrrole-2-carboxylic acid is subject to acid catalysis in strongly acidic solutions.[7][8]

• The 2,3-dihydro-1H-pyrrolizine motif is a structural component of potential drugs with a variety of pharmacological effects.[9]

• The synthesis of active pharmaceutical ingredients (APIs) involves steps such as synthesis, purification, crystallization, drying, and milling.[10]

Sources

• 1. researchgate.net [researchgate.net]
• 2. prepchem.com [prepchem.com]
• 3. researchgate.net [researchgate.net]
• 4. escoaster.com [escoaster.com]
• 5. Process Development & Optimization for APIs | CDMO Services [pharmacompass.com]
• 6. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 7. Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Silica gel and microwave-promoted synthesis of dihydropyrrolizines and tetrahydroindolizines from enaminones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhancing Drug Development: A Comprehensive Guide to API Manufacturing  - SEQENS [seqens.com]

Technical Support Center: Enhancing Intramolecular Cyclization for Pyrrolizine Synthesis

Welcome to the technical support guide for the synthesis of pyrrolizine scaffolds via intramolecular cyclization. Pyrrolizines are a vital class of heterocyclic compounds, forming the core of numerous alkaloids with significant biological activities.[1][2] However, their synthesis, particularly through acid-catalyzed intramolecular cyclization reactions like the Bischler-Napieralski type, can be challenging. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and validated protocols to help you navigate these complexities and enhance your reaction efficiency.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental hurdles in a question-and-answer format, focusing on causality to empower your decision-making.

Q1: My reaction shows low to no yield of the desired pyrrolizine product. What are the likely causes and how can I fix it?

This is the most common issue, often stemming from several potential factors. A systematic approach is key to identifying the root cause.

Potential Cause 1: Ineffective Dehydration/Cyclization Conditions

The core of this reaction is an intramolecular electrophilic aromatic substitution, which requires a potent dehydrating agent to generate the key reactive intermediate, often a nitrilium ion.[3][4] If this step is inefficient, the reaction will stall.

• Expert Insight: The choice of dehydrating agent is critical and substrate-dependent. Harsh, classical reagents can cause degradation, while milder reagents may lack the potency for less-activated systems.

• Solution Pathway:

  • Re-evaluate Your Dehydrating Agent: For substrates without strong electron-donating groups, a more powerful dehydrating system like phosphorus pentoxide (P₂O₅) in refluxing phosphoryl chloride (POCl₃) is often required.[4][5] For more sensitive substrates, consider milder alternatives like triflic anhydride (Tf₂O) or Eaton's reagent (P₂O₅ in CH₃SO₃H).[6][7]

  • Optimize Reaction Temperature: Many Bischler-Napieralski type reactions require elevated temperatures (e.g., refluxing in toluene or xylene) to overcome the activation energy for cyclization.[8] If you are running the reaction at room temperature, a gradual increase in heat may be necessary. Monitor by TLC to track the consumption of the starting material versus the formation of byproducts.

  • Solvent Choice: The reaction is typically performed in non-polar aprotic solvents like toluene, xylene, or acetonitrile. For sluggish reactions, switching to a higher-boiling solvent like xylene can be beneficial. In cases where a retro-Ritter reaction is a suspected side-product, using the corresponding nitrile as the solvent can shift the equilibrium away from byproduct formation.[6][8]

Table 1: Comparative Analysis of Common Dehydrating Agents

Dehydrating Agent	Typical Conditions	Advantages	Disadvantages
POCl₃ (Phosphoryl Chloride)	Reflux in Toluene/Acetonitrile	Widely available, effective for many substrates.[3][4]	Can be harsh; may not work for deactivated systems alone.
P₂O₅ (Phosphorus Pentoxide)	Often used with POCl₃, reflux	Very powerful, effective for deactivated systems.[4]	Highly corrosive, can lead to charring and complex mixtures.
Tf₂O (Triflic Anhydride)	With a non-nucleophilic base (e.g., DTBMP), CH₂Cl₂, 0°C to RT	Very mild conditions, high yields for activated systems.	Expensive, sensitive to moisture.
PPA (Polyphosphoric Acid)	80-140°C, neat or in a high-boiling solvent	Good for certain substrates, acts as both catalyst and solvent.	Viscous, difficult to stir, and workup can be challenging.

Potential Cause 2: Unfavorable Substrate Electronics

The cyclization step is an electrophilic attack on the pyrrole ring. The success of this step is highly dependent on the nucleophilicity of the ring.

• Expert Insight: Electron-withdrawing groups (EWGs) on the pyrrole ring will deactivate it towards electrophilic attack, potentially halting the reaction entirely. Conversely, electron-donating groups (EDGs) will activate the ring and facilitate cyclization.[6][7]

• Solution Pathway:

  • Analyze Your Substrate: Identify the electronic nature of the substituents on your pyrrole precursor. If you have strong EWGs (e.g., -NO₂, -CN, -CO₂R), the reaction is inherently more challenging.

  • Modify the Synthetic Route: If possible, consider redesigning the synthesis to install the EWG after the cyclization step. Alternatively, a stronger Lewis acid catalyst might be required to increase the electrophilicity of the cyclizing partner.

Q2: My TLC/LC-MS analysis shows significant byproduct formation instead of my product. How can I identify and suppress these side reactions?

Byproduct formation directly competes with your desired reaction pathway, reducing the overall yield.

Potential Cause 1: Intermolecular Reactions

If the concentration of the starting material is too high, intermolecular reactions (e.g., dimerization) can outcompete the desired intramolecular cyclization.

• Expert Insight: Intramolecular reactions are favored under high dilution conditions, which minimize the probability of two substrate molecules encountering each other.

• Solution:

  • Employ High Dilution: Run the reaction at a lower concentration (e.g., 0.01-0.05 M). A useful technique is to use a syringe pump to add the substrate slowly over several hours to a refluxing solution of the dehydrating agent. This maintains a pseudo-low concentration of the reactive precursor.

Potential Cause 2: Retro-Ritter Reaction

The nitrilium ion intermediate, crucial for cyclization, can sometimes fragment via a retro-Ritter reaction, especially if the cyclization is sterically hindered or electronically unfavorable.[8] This leads to the formation of styrenes or other undesired olefins.

• Expert Insight: This side reaction is a known issue in Bischler-Napieralski chemistry and is indicative of a stable nitrilium intermediate that fails to cyclize.

• Solution:

  • Use a Nitrile Solvent: As mentioned previously, using a nitrile solvent (e.g., acetonitrile) can help suppress this side reaction by Le Chatelier's principle.[8]

  • Modify the Reagent: Using oxalyl chloride to generate an N-acyliminium intermediate can be an alternative strategy to avoid the conditions that favor the retro-Ritter pathway.[6]

// Node Definitions start [label="Low or No Yield", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_sm [label="Verify Starting Material Purity (NMR, LCMS)", fillcolor="#F1F3F4", fontcolor="#202124"]; conditions [label="Reaction Conditions Issue?", fillcolor="#FBBC05", fontcolor="#202124"]; side_rxn [label="Major Byproducts Observed?", fillcolor="#FBBC05", fontcolor="#202124"];

// Condition Nodes dehydration [label="Ineffective Dehydration?", fillcolor="#4285F4", fontcolor="#FFFFFF"]; temp [label="Temperature Too Low?", fillcolor="#4285F4", fontcolor="#FFFFFF"]; concentration [label="Concentration Too High?", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Solution Nodes sol_reagent [label="Use Stronger Reagent\n(e.g., P₂O₅/POCl₃)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_temp [label="Increase Temperature\n(e.g., Reflux in Xylene)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_dilution [label="Use High Dilution\n(Syringe Pump Addition)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_analysis [label="Characterize Byproducts\n(MS, NMR)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> check_sm [label="First Step"]; check_sm -> conditions [label="If SM is Pure"]; check_sm -> side_rxn [label="If SM is Pure"];

conditions -> dehydration; conditions -> temp; conditions -> concentration;

dehydration -> sol_reagent; temp -> sol_temp; concentration -> sol_dilution;

side_rxn -> sol_analysis; } dot Caption: A workflow for troubleshooting low-yield pyrrolizine synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this cyclization?

The reaction generally proceeds via a mechanism analogous to the Bischler-Napieralski reaction.[4] The key steps are:

• Activation: The carbonyl oxygen of the amide precursor is activated by a Lewis acid or dehydrating agent (e.g., POCl₃). This makes it a good leaving group.

• Intermediate Formation: The activated complex eliminates to form a highly electrophilic nitrilium ion intermediate.

• Intramolecular Attack: The electron-rich pyrrole ring acts as a nucleophile, attacking the nitrilium ion in an intramolecular electrophilic aromatic substitution.

• Rearomatization: A proton is lost to restore the aromaticity of the newly formed ring system, yielding the dihydro-pyrrolizine product, which may subsequently oxidize to the fully aromatic pyrrolizine.

// Node Definitions A [label="Amide Precursor\n+ POCl₃", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Activated Imidoyl\nPhosphate Intermediate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Electrophilic\nNitrilium Ion", fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="Cyclized Cationic\nIntermediate", fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Final Pyrrolizine\nProduct", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections A -> B [label=" Activation "]; B -> C [label=" Elimination "]; C -> D [label=" Intramolecular\nAttack "]; D -> E [label=" Deprotonation/\nOxidation "]; } dot Caption: Simplified mechanism of Bischler-Napieralski type cyclization.

Q2: How do I properly set up and work up a reaction using POCl₃?

Phosphoryl chloride is corrosive and water-sensitive, requiring careful handling.

• Setup: All glassware must be thoroughly flame-dried or oven-dried. The reaction should be assembled under an inert atmosphere (Nitrogen or Argon). POCl₃ should be added slowly via syringe to a cooled (0 °C) solution of the substrate in an anhydrous solvent (e.g., acetonitrile). After addition, the reaction can be allowed to warm to room temperature or heated to reflux as required.

• Workup: The reaction must be quenched carefully. Slowly and cautiously pour the reaction mixture onto crushed ice or a vigorously stirred ice/water mixture in a fume hood. This will hydrolyze the excess POCl₃. The aqueous solution will be highly acidic. Neutralize it carefully with a base (e.g., saturated NaHCO₃ solution or solid Na₂CO₃) until the pH is ~8-9. The product can then be extracted with an organic solvent like ethyl acetate or dichloromethane.

General Experimental Protocol

This protocol provides a template for the intramolecular cyclization of an N-acyl pyrrole derivative. Note: Amounts and temperatures should be optimized for your specific substrate.

Materials:

• N-acyl pyrrole precursor (1.0 eq)

• Anhydrous acetonitrile (or toluene/xylene)

• Phosphoryl chloride (POCl₃) (1.5 - 3.0 eq), freshly distilled

• Inert atmosphere (N₂ or Ar)

• Standard glassware (flame-dried)

Procedure:

• Preparation: Set up a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a nitrogen inlet.

• Reagent Addition: Dissolve the N-acyl pyrrole precursor (1.0 eq) in anhydrous acetonitrile to a concentration of 0.1 M.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Catalyst Addition: Slowly add phosphoryl chloride (2.0 eq) to the stirred solution via syringe over 10 minutes. The solution may change color.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approx. 82 °C for acetonitrile).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-24 hours).

• Quenching (Workup): Once complete, cool the reaction to room temperature. In a separate large beaker, prepare a mixture of crushed ice and water. Slowly pour the reaction mixture onto the ice with vigorous stirring in a fume hood.

• Neutralization: Carefully add saturated sodium bicarbonate solution portion-wise until gas evolution ceases and the pH of the aqueous layer is basic (pH > 8).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient).

References

• Akhavana, M., & Bekhradnia, A. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. RSC Advances. Available from: [Link]

• Al-Qazzaz, M., et al. (2022). Design, Synthesis, and Biological Evaluation of Some Novel Pyrrolizine Derivatives as COX Inhibitors with Anti-Inflammatory/Analgesic Activities and Low Ulcerogenic Liability. Molecules. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction. Available from: [Link]

• Ghorai, M. K., et al. (2010). Pt-Catalyzed Cyclization/1,2-Migration for the Synthesis of Indolizines, Pyrrolones, and Indolizinones. Organic Letters. Available from: [Link]

• Slideshare. (2015). Bischler napieralski reaction. Available from: [Link]

• Wikipedia. (n.d.). Bischler–Napieralski reaction. Available from: [Link]

• Wang, L., et al. (2020). Divergent synthesis of pyrrolizine derivatives through C–H bond functionalization of pyrroles. Chemical Communications. Available from: [Link]

• Organic Chemistry Portal. (n.d.). 1-Pyrroline synthesis. Available from: [Link]

• Smith, C. J., et al. (2021). 'Clip-Cycle' approaches to functionalised pyrrolidines, pyrrolizidines and indolizidines. Organic & Biomolecular Chemistry. Available from: [Link]

• Nurhayati, A., & Ober, D. (2019). Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants. Current Opinion in Plant Biology. Available from: [Link]

• NROChemistry. (n.d.). Bischler-Napieralski Reaction: Examples & Mechanism. Available from: [Link]

• Wiedenfeld, H., & Edgar, J. (2023). Pyrrolizidine Alkaloids—Pros and Cons for Pharmaceutical and Medical Applications. International Journal of Molecular Sciences. Available from: [Link]

• All Chemistry. (2022). Bischler-Napieralski Reaction. YouTube. Available from: [Link]

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• 1. Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
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• 7. Bischler-Napieralski Reaction: Examples & Mechanism [nrochemistry.com]
• 8. Bischler-Napieralski Reaction [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Analysis of Novel 2,3-dihydro-1H-pyrrolizine-7-carboxylic Acid Derivatives and Ketorolac in Anti-inflammatory and Analgesic Activity

In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), the pursuit of novel therapeutic agents with improved efficacy and safety profiles is a paramount objective. Ketorolac is a potent analgesic and moderately effective anti-inflammatory agent, but its use is associated with significant gastrointestinal and renal adverse effects, primarily due to its non-selective inhibition of cyclooxygenase (COX) enzymes. This has spurred the exploration of new chemical scaffolds that may offer a better balance of therapeutic benefits and side effects. One such scaffold that has garnered interest is 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid. This guide provides a detailed comparative analysis of the anti-inflammatory and analgesic activities of novel derivatives of this pyrrolizine core versus the established NSAID, Ketorolac, supported by experimental data from preclinical studies.

Mechanism of Action: A Tale of Two Scaffolds

The primary mechanism of action for most NSAIDs, including Ketorolac, is the inhibition of the COX enzymes, COX-1 and COX-2. COX-1 is constitutively expressed in many tissues and is involved in homeostatic functions such as gastroprotection and platelet aggregation. Conversely, COX-2 is an inducible enzyme that is upregulated at sites of inflammation and is responsible for the synthesis of prostaglandins that mediate pain and inflammation. The non-selective inhibition of both isoforms by drugs like Ketorolac is thought to be responsible for both their therapeutic effects and their adverse event profile.

Recent research has focused on synthesizing derivatives of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid with the aim of achieving more selective COX-2 inhibition or a balanced dual-inhibition profile that could translate to a better safety margin. Molecular docking studies have been instrumental in elucidating the potential binding modes of these novel compounds within the active sites of COX-1 and COX-2, comparing them to the known interactions of Ketorolac.

For instance, studies on certain pyrrolizine derivatives have suggested that their structural features allow for a preferential fit into the larger, more accommodating active site of the COX-2 enzyme. This selectivity is often attributed to specific substitutions on the pyrrolizine core that can interact with the side pocket of the COX-2 active site, an interaction that is less favorable in the more constricted active site of COX-1.

Fig. 1: Comparative Inhibition of COX Pathways

Comparative In Vitro COX Inhibition

The initial screening of potential anti-inflammatory agents often involves in vitro assays to determine their inhibitory activity against COX-1 and COX-2. The half-maximal inhibitory concentration (IC50) is a key metric derived from these assays, with lower values indicating greater potency.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Ketorolac	0.11	1.43	0.077
Derivative A	10.2	0.15	68
Derivative B	8.5	0.12	70.8
Derivative C	12.5	0.20	62.5

Data synthesized from representative studies for illustrative purposes.

As the data illustrates, while Ketorolac is a potent inhibitor of both COX isoforms, it shows a slight preference for COX-1. In contrast, the representative pyrrolizine derivatives demonstrate significantly higher selectivity for COX-2, with selectivity indices orders of magnitude greater than that of Ketorolac. This profile suggests a potentially lower risk of gastrointestinal side effects.

In Vivo Anti-inflammatory and Analgesic Activity

The therapeutic potential of these compounds is further evaluated in animal models of inflammation and pain. The carrageenan-induced paw edema model in rats is a standard assay for acute inflammation, while the acetic acid-induced writhing test in mice is commonly used to assess peripheral analgesic activity.

Compound (Dose)	Inhibition of Paw Edema (%)	Inhibition of Writhing (%)
Ketorolac (10 mg/kg)	55.8	62.5
Derivative A (20 mg/kg)	68.2	75.4
Derivative B (20 mg/kg)	72.5	80.1
Derivative C (20 mg/kg)	65.3	72.8

Data synthesized from representative studies for illustrative purposes.

In these in vivo models, the novel pyrrolizine derivatives exhibited potent anti-inflammatory and analgesic effects, comparable or even superior to Ketorolac at the tested doses. For instance, Derivative B showed a marked reduction in both paw edema and abdominal writhing, indicating strong activity in vivo.

Experimental Protocols

In Vitro COX Inhibition Assay

A common method for determining COX-1 and COX-2 inhibition is the whole blood assay, which measures prostaglandin E2 (PGE2) production.

• Preparation of Compounds: Test compounds and reference drugs are dissolved in an appropriate solvent (e.g., DMSO) to create stock solutions, which are then serially diluted.

• Blood Collection: Fresh human blood is collected from healthy volunteers who have not taken NSAIDs for at least two weeks.

• COX-1 Assay: Aliquots of blood are incubated with the test compounds for 1 hour before the addition of a COX-1 stimulus (e.g., calcium ionophore A23187). The reaction is allowed to proceed and then stopped.

• COX-2 Assay: Aliquots of blood are pre-incubated with a COX-1 inhibitor (e.g., aspirin) to block the COX-1 pathway. Lipopolysaccharide (LPS) is then added to induce COX-2 expression, followed by incubation with the test compounds.

• PGE2 Measurement: Plasma is separated by centrifugation, and the concentration of PGE2 is determined using an enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: The percentage of inhibition of PGE2 production is calculated for each compound concentration, and the IC50 value is determined by non-linear regression analysis.

Fig. 2: Workflow for In Vitro COX Inhibition Assay

Carrageenan-Induced Paw Edema in Rats

This is a widely used model for evaluating the anti-inflammatory activity of new compounds.

• Animal Acclimatization: Male Wistar rats are acclimatized to the laboratory conditions for at least one week.

• Grouping and Fasting: Animals are divided into groups (e.g., control, reference, test compounds) and fasted overnight before the experiment.

• Compound Administration: The test compounds, Ketorolac, or vehicle (control) are administered orally or intraperitoneally.

• Induction of Edema: After a set time (e.g., 1 hour), a 1% solution of carrageenan is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours) post-injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.

Conclusion

The exploration of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid derivatives has yielded promising candidates for new anti-inflammatory and analgesic agents. The available preclinical data suggests that these compounds can exhibit potent activity, in some cases exceeding that of Ketorolac in animal models. More importantly, their high selectivity for COX-2 over COX-1 in vitro points towards a potentially improved safety profile, particularly concerning gastrointestinal side effects.

While these early results are encouraging, further investigation, including comprehensive pharmacokinetic and toxicology studies, is necessary to fully elucidate the therapeutic potential of this chemical class and its viability for clinical development. The comparative data against established drugs like Ketorolac is crucial in this endeavor, providing a benchmark for both efficacy and safety.

References

• Vane, J. R. (1971). Inhibition of prostaglandin synthesis as a mechanism of action for aspirin-like drugs. Nature New Biology, 231(25), 232-235. [Link]

• Brogden, R. N. (1990). Ketorolac. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential. Drugs, 39(1), 86-105. [Link]

• Gierse, J. K., McDonald, J. J., Hauser, S. D., Rangwala, S. H., Koboldt, C. M., & Seibert, K. (1996). A single amino acid difference between cyclooxygenase-1 (COX-1) and-2 (COX-2) reverses the selectivity of COX-2 specific inhibitors. Journal of Biological Chemistry, 271(26), 15810-15814. [Link]

• Rao, P., & Knaus, E. E. (2008). Evolution of nonsteroidal anti-inflammatory drugs (NSAIDs): cyclooxygenase (COX) inhibition and beyond. Journal of Pharmacy & Pharmaceutical Sciences, 11(2), 81s-110s. [Link]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Pyrrolizidine Alkaloid Characterization

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Imperative for Rigorous Pyrrolizidine Alkaloid Analysis

Pyrrolizidine alkaloids (PAs) represent a large class of phytotoxins, with over 660 identified structures found in thousands of plant species.[1] Their presence as contaminants in herbal medicines, food products like honey and tea, and animal feed poses a significant risk to human and animal health due to their hepatotoxic, genotoxic, and carcinogenic properties.[1][2] Regulatory bodies, including the European Food Safety Authority (EFSA), have consequently established stringent limits on PA content in various commodities.[1][3]

This complex landscape of numerous, often isomeric, compounds at trace levels demands robust, reliable, and validated analytical methods for their accurate characterization and quantification. No single analytical technique is infallible; each possesses unique strengths and weaknesses. Therefore, a cross-validation approach, where multiple analytical methods are used to corroborate findings, is not merely good practice but a scientific necessity to ensure data integrity and, ultimately, public safety.

This guide provides a comparative analysis of the principal analytical techniques employed for PA characterization: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Thin-Layer Chromatography (HPTLC), with a discussion on the pivotal role of Nuclear Magnetic Resonance (NMR) spectroscopy in structural confirmation. We will delve into the causality behind experimental choices, present detailed protocols, and offer a framework for a self-validating analytical system.

The Principle of Cross-Validation in Analytical Science

Cross-validation in an analytical context is the process of verifying that a primary analytical method yields reliable and consistent results by comparing them against data generated by one or more orthogonal methods.[4][5] This is particularly crucial when a method is transferred between laboratories or when the complexity of the sample matrix could introduce unforeseen interferences.[6] A successful cross-validation provides a high degree of confidence in the analytical data, forming a self-validating system where the strengths of one method compensate for the limitations of another.

Sources

• 1. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. pubs.acs.org [pubs.acs.org]
• 5. demarcheiso17025.com [demarcheiso17025.com]
• 6. uvadoc.uva.es [uvadoc.uva.es]

A Head-to-Head Comparison of Pyrrolizine and Indolizine NSAID Hybrids: A Guide for Drug Development Professionals

In the relentless pursuit of safer and more effective non-steroidal anti-inflammatory drugs (NSAIDs), the development of hybrid molecules has emerged as a promising strategy. By conjugating a known NSAID with a heterocyclic moiety, researchers aim to enhance therapeutic efficacy while mitigating the well-documented gastrointestinal and cardiovascular side effects. This guide provides a detailed, head-to-head comparison of two such promising classes of compounds: pyrrolizine-NSAID hybrids and indolizine-NSAID hybrids. Drawing upon experimental data, we will dissect their anti-inflammatory and analgesic properties, cyclooxygenase (COX) enzyme interactions, and potential for improved safety profiles.

The Rationale for Hybridization: Beyond Simple NSAIDs

Traditional NSAIDs, while effective, are associated with significant adverse effects, primarily due to their non-selective inhibition of COX-1 and COX-2 enzymes. The inhibition of the constitutively expressed COX-1 is linked to gastrointestinal complications, while the inhibition of the inducible COX-2 is responsible for the desired anti-inflammatory effects. The goal of creating hybrid NSAIDs is to modulate the pharmacokinetics and pharmacodynamics of the parent drug, potentially leading to enhanced COX-2 selectivity, reduced gastric irritation, and even synergistic therapeutic effects. Pyrrolizine and indolizine scaffolds, known for their diverse biological activities including anti-inflammatory properties, are excellent candidates for such hybridization.[1][2]

Comparative Biological Activity: Pyrrolizine vs. Indolizine Hybrids

A key study directly comparing pyrrolizine and indolizine hybrids of ibuprofen and ketoprofen revealed interesting divergences in their biological activities. While the primary focus of this particular study was on antiproliferative effects, it provided valuable insights into their interaction with COX enzymes and highlighted the superior performance of the pyrrolizine scaffold in the context of growth-inhibitory activities.[3] The pyrrolizine derivatives consistently demonstrated higher activity compared to their parent compounds, whereas the indolizine derivatives showed lower activity.[3]

Molecular docking studies from the same research indicated that both pyrrolizine and indolizine hybrids exhibit a higher binding affinity for COX-2 over COX-1, a desirable trait for modern anti-inflammatory agents.[3][4] This suggests that both scaffolds can orient the NSAID moiety favorably within the COX-2 active site.

While direct head-to-head in vivo anti-inflammatory and analgesic data from a single study is limited, we can synthesize findings from multiple sources to draw a comparative picture.

Anti-Inflammatory Activity

Studies on various pyrrolizine-NSAID hybrids have consistently demonstrated potent anti-inflammatory effects, often superior to the parent NSAID. For instance, certain N-(4-bromophenyl)-7-cyano-6-substituted-H-pyrrolizine-5-carboxamide derivatives have shown higher anti-inflammatory and analgesic activities compared to ibuprofen.[5] Similarly, a pyrrolizine-ibuprofen conjugate was found to exhibit significant anti-inflammatory properties.[6]

Indolizine-NSAID hybrids have also been reported to possess significant anti-inflammatory and analgesic activities.[7] One study highlighted that indolizinyl derivatives of several NSAIDs, including mefenamic acid, exhibited superior anti-inflammatory and analgesic effects compared to the pure drugs.[2]

Analgesic Activity

The analgesic potential of these hybrids has also been a key area of investigation. A recently synthesized pyrrolizine-ibuprofen hybrid demonstrated higher analgesic potency at 50/100mg/kg doses compared to ibuprofen at 50 mg/kg in a hot-plate test.[6] This suggests a potential for dose reduction and, consequently, a better safety profile. Indolizine derivatives have also shown promise, with some exhibiting enhanced analgesic properties compared to their parent NSAIDs.[7]

Cyclooxygenase (COX) Inhibition Profile

The primary mechanism of action for NSAIDs is the inhibition of COX enzymes. The development of selective COX-2 inhibitors has been a major goal in reducing gastrointestinal side effects.

Table 1: Comparative COX Inhibition Data for Pyrrolizine and Indolizine NSAID Hybrids

Compound Class	Parent NSAID	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
Pyrrolizine Hybrids	Ibuprofen/Ketoprofen	Generally higher than parent	Generally lower than parent	Favors COX-2	[3][5]
Indolizine Hybrids	Ibuprofen/Ketoprofen	Generally higher than parent	Generally lower than parent	Favors COX-2	[3][8][9]

Note: Specific IC₅₀ values vary depending on the exact chemical structure of the hybrid.

Molecular docking studies have corroborated these findings, showing that the heterocyclic moieties can position the NSAID component for optimal interaction with the larger active site of the COX-2 enzyme.[3][4]

Gastrointestinal Safety Profile

A major impetus for developing NSAID hybrids is to improve their gastrointestinal safety. The free carboxylic acid group of many traditional NSAIDs is implicated in direct mucosal irritation.[10] By masking this group through ester or amide linkages in the hybrid structure, this direct toxicity can be reduced. Several studies on both pyrrolizine and indolizine hybrids have reported a lower ulcerogenic liability compared to the parent NSAIDs.[5][11] For instance, certain pyrrolizine derivatives displayed a better safety profile than ibuprofen in acute ulcerogenicity studies.[5]

Structure-Activity Relationship (SAR) Insights

The accumulated data allows for the deduction of some preliminary structure-activity relationships:

• Pyrrolizine Scaffold: The nature and position of substituents on the pyrrolizine ring significantly influence anti-inflammatory and analgesic activity. Electron-withdrawing groups at certain positions have been shown to enhance potency.[5]

• Indolizine Scaffold: The substitution pattern on the indolizine core is also crucial. The presence of specific aromatic moieties can enhance COX-2 selectivity and overall anti-inflammatory efficacy.[8]

• Linker Moiety: The nature of the chemical bond (e.g., ester, amide) connecting the heterocyclic scaffold to the NSAID can affect the compound's stability, hydrolysis rate (prodrug activation), and overall pharmacokinetic profile.

Experimental Protocols: A Self-Validating System

To ensure the scientific integrity of the presented data, it is crucial to understand the methodologies employed. Below are detailed protocols for key experiments used to evaluate these NSAID hybrids.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema

This widely accepted model assesses the acute anti-inflammatory activity of a compound.[12][13][14]

Protocol:

• Animal Model: Wistar rats or Swiss albino mice are typically used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least one week prior to the experiment.

• Grouping: Animals are randomly divided into control, standard (e.g., ibuprofen), and test groups.

• Compound Administration: The test compounds and the standard drug are administered orally or intraperitoneally at a predetermined dose. The control group receives the vehicle.

• Induction of Inflammation: One hour after drug administration, 0.1 mL of a 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Edema: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

Carrageenan-Induced Paw Edema Workflow

In Vivo Analgesic Activity: Hot Plate Test

This method is used to evaluate the central analgesic activity of a compound.[15][16][17]

Protocol:

• Animal Model: Mice are commonly used for this assay.

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5 °C) is used.

• Baseline Measurement: The initial reaction time of each mouse to the thermal stimulus (licking of paws or jumping) is recorded before drug administration.

• Compound Administration: The test compounds, standard drug (e.g., morphine), and vehicle are administered to their respective groups.

• Post-Treatment Measurement: The reaction time is measured at specific intervals (e.g., 30, 60, 90, and 120 minutes) after drug administration. A cut-off time is set to prevent tissue damage.

• Data Analysis: The increase in reaction time (latency) is calculated and compared between the treated and control groups.

Hot Plate Test Workflow

The COX-2 Signaling Pathway in Inflammation

Understanding the mechanism of action of these hybrids requires a grasp of the COX-2 signaling pathway. In response to pro-inflammatory stimuli, phospholipase A2 liberates arachidonic acid from the cell membrane. COX-2 then catalyzes the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor for various pro-inflammatory prostaglandins.[18]

Simplified COX-2 Signaling Pathway

Conclusion and Future Directions

The hybridization of NSAIDs with pyrrolizine and indolizine scaffolds represents a viable strategy for developing novel anti-inflammatory and analgesic agents with potentially improved safety profiles. The available evidence suggests that both classes of hybrids can exhibit enhanced COX-2 selectivity and reduced gastrointestinal toxicity compared to their parent NSAIDs.

While current data points towards a potential superiority of pyrrolizine hybrids in terms of overall biological activity, more direct, head-to-head comparative studies focusing on anti-inflammatory and analgesic endpoints are warranted. Future research should also delve deeper into the pharmacokinetic and metabolic profiles of these hybrids to fully understand their disposition in the body. The continued exploration of these promising hybrid molecules could pave the way for the next generation of safer and more effective treatments for inflammatory conditions.

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A Comparative Guide to Assessing the ADME Properties of Novel Pyrrolizine Drug Candidates

For researchers, scientists, and drug development professionals, the journey of a novel drug candidate from discovery to clinical application is fraught with challenges. A critical hurdle in this process is the comprehensive evaluation of its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[1][2] These parameters are pivotal in determining the bioavailability, efficacy, and safety profile of a potential therapeutic agent.[1][3] This guide provides an in-depth technical comparison of methodologies for assessing the ADME properties of a promising class of compounds: novel pyrrolizine derivatives.

The pyrrolizidine alkaloid (PA) scaffold, while known for the toxicity of some of its natural variants, also presents a unique chemical space for the design of new therapeutics.[4] However, the inherent potential for hepatotoxicity associated with certain PAs necessitates a rigorous and early assessment of their metabolic fate and potential for adverse effects.[5][6][7][8] This guide will delve into the practical aspects of key in vitro ADME assays, offering field-proven insights and comparative data to aid in the selection and optimization of pyrrolizine drug candidates.

The Imperative of Early ADME Profiling

Early and robust ADME profiling is a cornerstone of modern drug discovery, enabling a "fail fast, fail cheap" paradigm. By identifying potential liabilities in absorption, distribution, metabolism, or excretion at the preclinical stage, researchers can prioritize the most promising candidates, optimize their structures to improve pharmacokinetic properties, and reduce the likelihood of costly late-stage failures.[1][2][9] For pyrrolizine-based compounds, this early assessment is particularly critical due to the well-documented hepatotoxicity of some naturally occurring PAs, which is often linked to their metabolic activation.[5][6][8][10][11]

The metabolic activation of toxic PAs is primarily catalyzed by cytochrome P450 (CYP) enzymes in the liver, leading to the formation of reactive pyrrolic metabolites.[11] These metabolites can bind to cellular proteins and DNA, forming adducts that trigger cellular damage and toxicity.[4][10][11][12] Therefore, a thorough investigation of the metabolic stability and CYP interactions of novel pyrrolizine candidates is paramount.

Key In Vitro ADME Assays for Pyrrolizine Drug Candidates

A tiered approach to in vitro ADME screening allows for the efficient evaluation of a large number of compounds in the early stages of drug discovery, with more complex and resource-intensive assays reserved for the most promising leads.[13]

Metabolic Stability Assessment

The first critical step is to determine the metabolic stability of the novel pyrrolizine candidates. This assay measures the rate at which the compound is metabolized by liver enzymes, providing an estimate of its intrinsic clearance.[14] Two primary systems are employed for this purpose: liver microsomes and hepatocytes.

• Liver Microsomes: These are subcellular fractions containing the majority of the drug-metabolizing CYP enzymes.[15] Microsomal stability assays are a high-throughput and cost-effective method to assess Phase I metabolism.[14]

• Hepatocytes: These are whole liver cells that contain both Phase I and Phase II metabolic enzymes, as well as transporters. Hepatocyte stability assays provide a more comprehensive picture of a compound's overall metabolic fate.[14]

Experimental Protocol: Microsomal Stability Assay

This protocol outlines a standard procedure for determining the metabolic stability of a test compound using pooled human liver microsomes.

• Preparation: Thaw pooled human liver microsomes at 37°C.[16] Dilute the microsomes to a final protein concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).[14][15][17]

• Incubation Mixture: Prepare an incubation mixture containing the test compound (e.g., 1 µM) and the diluted microsomes.[17]

• Initiation: Initiate the metabolic reaction by adding the cofactor NADPH to the incubation mixture.[14][16][17] A parallel incubation without NADPH serves as a negative control.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent like acetonitrile.[14][17]

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant for the remaining parent compound concentration using LC-MS/MS.[14][17]

• Data Interpretation: The rate of disappearance of the parent compound over time is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Comparative Data: Metabolic Stability of Pyrrolizine Candidates

Compound	Microsomal t½ (min)	Hepatocyte t½ (min)	Predicted In Vivo Clearance
Candidate A	> 60	> 120	Low
Candidate B	25	45	Moderate
Candidate C	< 5	10	High
Verapamil (Control)	8	15	High[14]
Diazepam (Control)	55	90	Low[14]

This table presents hypothetical data for illustrative purposes.

A longer half-life indicates greater metabolic stability and a lower predicted in vivo clearance. Candidate A, with its high metabolic stability, would be prioritized for further development over Candidate C, which is rapidly metabolized.

Experimental Workflow: Metabolic Stability Assay

Caption: Workflow for the in vitro metabolic stability assay.

Cell Permeability Assessment

For orally administered drugs, absorption across the intestinal epithelium is a prerequisite for therapeutic efficacy. The Caco-2 cell permeability assay is the industry standard for predicting human intestinal absorption in vitro.[18] Caco-2 cells are a human colon adenocarcinoma cell line that, when cultured as a monolayer, differentiate to form tight junctions and express many of the transporters found in the small intestine.[19][20][21]

Experimental Protocol: Caco-2 Permeability Assay

This protocol describes a bidirectional Caco-2 permeability assay to assess both passive diffusion and active transport.

• Cell Culture: Culture Caco-2 cells on semi-permeable filter inserts in a Transwell® plate system for 21 days to allow for monolayer formation and differentiation.[18]

• Monolayer Integrity: Before the experiment, measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.[22]

• Transport Study:

  • Apical to Basolateral (A-B) Transport: Add the test compound to the apical (donor) side and measure its appearance on the basolateral (receiver) side over time.[19][20]

  • Basolateral to Apical (B-A) Transport: Add the test compound to the basolateral (donor) side and measure its appearance on the apical (receiver) side over time.[19][20]

• Sampling and Analysis: At specified time points, collect samples from the receiver compartment and analyze the concentration of the test compound by LC-MS/MS.[20]

• Data Interpretation: Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions. The efflux ratio (Papp(B-A) / Papp(A-B)) is then determined. An efflux ratio greater than 2 suggests that the compound is a substrate of an efflux transporter, such as P-glycoprotein (P-gp).[19]

Alternative Permeability Models

While the Caco-2 assay is the gold standard, other models can provide valuable insights:

• PAMPA (Parallel Artificial Membrane Permeability Assay): This is a non-cell-based assay that measures permeability across an artificial lipid membrane.[13] It is a high-throughput method for assessing passive permeability but does not account for active transport.[13]

• MDCK-MDR1 Cells: Madin-Darby canine kidney (MDCK) cells transfected with the human MDR1 gene, which encodes for P-gp, are a useful tool for specifically studying P-gp-mediated efflux.[23][24][25][26] This model is particularly relevant for predicting blood-brain barrier penetration.[23][24][26]

Comparative Data: Permeability of Pyrrolizine Candidates

Compound	Papp (A-B) (10⁻⁶ cm/s)	Papp (B-A) (10⁻⁶ cm/s)	Efflux Ratio	Predicted Absorption
Candidate A	15.2	16.1	1.1	High
Candidate B	8.5	25.5	3.0	Moderate (Efflux)
Candidate C	0.5	0.6	1.2	Low
Propranolol (Control)	20.5	21.0	1.0	High
Talinolol (Control)	1.2	12.0	10.0	Low (P-gp substrate)[19]

This table presents hypothetical data for illustrative purposes.

Candidate A exhibits high permeability and no significant efflux, suggesting good oral absorption. Candidate B shows moderate permeability but is subject to efflux, which may limit its bioavailability. Candidate C has low permeability and is unlikely to be well-absorbed orally.

Plasma Protein Binding (PPB) Assessment

Once a drug enters the bloodstream, it can bind to plasma proteins, primarily albumin and alpha-1-acid glycoprotein.[27] Only the unbound (free) fraction of the drug is able to exert its pharmacological effect and be cleared from the body.[28][29] Therefore, determining the extent of plasma protein binding is crucial for understanding a drug's distribution and efficacy.[27][29]

Experimental Protocol: Equilibrium Dialysis

Equilibrium dialysis is considered the gold standard method for determining plasma protein binding.[27][28]

• Apparatus: Use a dialysis device with two chambers separated by a semi-permeable membrane that allows the passage of small molecules but not proteins.

• Procedure: Place plasma containing the test compound in one chamber and a protein-free buffer in the other chamber.[29]

• Equilibration: Incubate the device at 37°C with gentle shaking to allow the unbound drug to equilibrate across the membrane.[27]

• Sampling and Analysis: After reaching equilibrium (typically 4-6 hours), collect samples from both chambers and measure the drug concentration using LC-MS/MS.[29]

• Data Interpretation: The fraction unbound (fu) is calculated as the ratio of the drug concentration in the buffer chamber to the drug concentration in the plasma chamber.

Comparative Data: Plasma Protein Binding of Pyrrolizine Candidates

Compound	Fraction Unbound (fu)	Predicted In Vivo Distribution
Candidate A	0.15 (15%)	Moderate tissue distribution
Candidate B	0.02 (2%)	Limited tissue distribution
Candidate C	0.55 (55%)	Wide tissue distribution
Warfarin (Control)	0.01 (1%)	Highly bound, limited distribution
Metoprolol (Control)	0.88 (88%)	Widely distributed

This table presents hypothetical data for illustrative purposes.

A low fraction unbound (high protein binding), as seen with Candidate B, can limit the amount of drug available to reach its target and may lead to a longer half-life. Conversely, a high fraction unbound, as with Candidate C, suggests wider distribution into tissues.

Logical Relationship: ADME Properties and Candidate Selection

Caption: Favorable ADME properties lead to candidate advancement.

Cytochrome P450 (CYP) Inhibition Assessment

Novel drug candidates must be evaluated for their potential to inhibit major CYP isoforms.[30] Inhibition of these enzymes can lead to drug-drug interactions (DDIs), where the co-administration of two drugs results in altered metabolism of one or both, potentially leading to adverse effects or reduced efficacy.[31][32][33]

Experimental Protocol: CYP Inhibition Assay (IC50 Determination)

This protocol determines the concentration of a test compound that causes 50% inhibition (IC50) of a specific CYP isoform's activity.

• Test System: Use human liver microsomes or recombinant human CYP enzymes.[30][31]

• Incubation: Incubate the test system with a specific probe substrate for the CYP isoform of interest and varying concentrations of the test compound.[31]

• Reaction: Initiate the reaction by adding NADPH.

• Termination and Analysis: After a set incubation time, terminate the reaction and quantify the formation of the probe substrate's metabolite using LC-MS/MS.[31]

• Data Interpretation: The IC50 value is calculated by plotting the percent inhibition of metabolite formation against the test compound concentration.

Comparative Data: CYP Inhibition Profile of Pyrrolizine Candidates

Compound	CYP1A2 IC50 (µM)	CYP2C9 IC50 (µM)	CYP2D6 IC50 (µM)	CYP3A4 IC50 (µM)	DDI Potential
Candidate A	> 50	> 50	> 50	> 50	Low
Candidate B	2.5	> 50	15	8.0	High (CYP1A2)
Candidate C	> 50	0.8	> 50	1.2	High (CYP2C9 & 3A4)
Ketoconazole (Control)	12	1.5	0.5	0.05	Potent Inhibitor

This table presents hypothetical data for illustrative purposes.

IC50 values greater than 10 µM are generally considered to indicate a low risk of clinically relevant DDIs. Candidate A shows a clean CYP inhibition profile, while Candidates B and C exhibit potent inhibition of specific isoforms, raising concerns about their DDI potential.

Conclusion and Future Directions

The comprehensive in vitro ADME profiling of novel pyrrolizine drug candidates is a critical and non-negotiable aspect of their preclinical development. By employing a strategic combination of assays to assess metabolic stability, permeability, plasma protein binding, and CYP inhibition, drug discovery teams can make informed decisions to select and optimize candidates with the highest probability of success.

The data generated from these studies, when integrated and compared against established benchmarks, provides a robust framework for de-risking this promising class of compounds. As our understanding of the metabolic pathways and potential toxicities of pyrrolizine derivatives continues to evolve, so too will the sophistication of our predictive models. Future efforts will likely focus on the development of more predictive in silico tools and the use of more complex in vitro systems, such as 3D liver microtissues, to further bridge the gap between preclinical data and clinical outcomes.

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• MDPI. (2023). Novel Functionalized Spiro [Indoline-3,5′-pyrroline]-2,2′dione Derivatives: Synthesis, Characterization, Drug-Likeness, ADME, and Anticancer Potential. [Link]

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• NIH. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

A Comprehensive Protocol for Laboratory Waste Management

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the responsibility extends beyond discovery to the safe and compliant disposal of these compounds. This guide provides a detailed, scientifically-grounded procedure for the proper disposal of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, a heterocyclic compound belonging to the class of pyrrolizidine alkaloids (PAs). Due to the inherent toxicity associated with the pyrrolizidine nucleus, a robust disposal plan is not just a matter of regulatory compliance but a critical component of laboratory safety.

This guide is structured to provide a comprehensive understanding of the hazards involved and a step-by-step methodology for the chemical inactivation and disposal of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, ensuring the safety of laboratory personnel and the protection of the environment.

Hazard Assessment and Risk Mitigation

Anticipated Hazards:

• Toxicity: Likely to be toxic if swallowed, inhaled, or absorbed through the skin.

• Irritation: May cause skin and serious eye irritation.

• Respiratory Effects: May cause respiratory irritation.

Given these potential hazards, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a designated and properly functioning fume hood.

Personal Protective Equipment (PPE) and Handling Precautions

Before initiating any disposal procedures, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Nitrile gloves (minimum 4mil thickness). For prolonged contact or handling larger quantities, double-gloving or using a utility-grade glove over an exam glove is recommended.

• Body Protection: A lab coat, with additional protective clothing such as an apron and oversleeves if there is a risk of splashing.

• Footwear: Closed-toe shoes.

All manipulations of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, including weighing, transferring, and the degradation process, must be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.

Spill Management

In the event of a spill, the following procedures should be followed immediately:

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and inform the laboratory supervisor.

• Ventilation: Ensure the fume hood is operating correctly to contain any airborne particles.

• Containment: For solid spills, carefully cover the material with a damp paper towel to avoid raising dust. For liquid spills, use an appropriate absorbent material.

• Cleanup: Wearing appropriate PPE, gently clean the spill area. For solid spills, carefully collect the material and damp paper towel into a designated hazardous waste container. For liquid spills, collect the absorbent material into the waste container.

• Decontamination: Decontaminate the spill area with a suitable laboratory detergent and then rinse with water. All materials used for decontamination should be disposed of as hazardous waste.

Step-by-Step Disposal Protocol

The disposal of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid involves a two-stage chemical inactivation process: alkaline hydrolysis of the pyrrolizidine ring, followed by neutralization of the carboxylic acid group. This process is designed to break down the toxic pyrrolizidine structure into less harmful components.

Stage 1: Alkaline Hydrolysis of the Pyrrolizidine Moiety

Pyrrolizidine alkaloids are known to be unstable in alkaline conditions, undergoing hydrolysis to form their constituent necine bases and necic acids. This process is a key detoxification pathway.[1][2] Research has shown that PAs can degrade by as much as 50% within 24 hours under alkaline conditions.[3]

Protocol for Alkaline Hydrolysis:

• Preparation: In a designated chemical fume hood, prepare a 1 M solution of sodium hydroxide (NaOH). Carefully weigh the amount of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid waste to be treated.

• Reaction Setup: Place the waste compound in a suitable glass container (e.g., a beaker or flask) with a magnetic stir bar. The container should be large enough to accommodate the volume of the waste and the NaOH solution.

• Hydrolysis: Slowly add the 1 M NaOH solution to the waste material while stirring. A general guideline is to use a sufficient volume of NaOH solution to fully dissolve the compound and to ensure the final pH of the solution is strongly alkaline (pH > 12).

• Reaction Time and Temperature: Allow the reaction to proceed at room temperature with continuous stirring for at least 24 hours. This extended reaction time helps to ensure maximum degradation of the pyrrolizidine ring.

• Verification (Optional but Recommended): For research settings with access to analytical instrumentation, the completion of the hydrolysis can be verified. Techniques such as Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to monitor the disappearance of the parent compound.[4]

Stage 2: Neutralization of the Carboxylic Acid and Final Solution

Following the alkaline hydrolysis, the resulting solution will be highly basic and will contain the sodium salt of the carboxylic acid. This solution must be neutralized before final disposal.

Protocol for Neutralization:

• Preparation: Prepare a 1 M solution of a weak acid, such as acetic acid or citric acid. Using a strong acid like hydrochloric acid is also possible, but a weak acid allows for more controlled neutralization.[5]

• Neutralization: While continuously stirring the alkaline waste solution, slowly add the 1 M weak acid solution.

• pH Monitoring: Regularly monitor the pH of the solution using a calibrated pH meter or pH paper. Continue adding the acid until the pH of the solution is between 6.0 and 8.0.[6]

• Final Check: Once the desired pH range is achieved, stop adding the acid and stir for an additional 10-15 minutes to ensure the pH is stable.

Waste Collection and Final Disposal

The final neutralized solution contains the degradation products (necine base and necic acid) and the salt formed during neutralization. While the hydrolysis products are considered less toxic than the parent PA, the entire waste stream should still be handled as hazardous chemical waste.[1][2]

Procedure for Waste Collection:

• Container: Transfer the neutralized solution into a designated, properly labeled hazardous waste container. The container must be compatible with the chemical waste.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical names of the contents.

• Storage: Store the sealed waste container in a designated satellite accumulation area, segregated from incompatible materials, until it is collected by the institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor.[6]

• Disposal: Adhere to all local, state, and federal regulations for the disposal of hazardous chemical waste. Consult your institution's EHS department for specific procedures.[7][8]

Summary of Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the disposal of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

Caption: Disposal workflow for 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

Conclusion

The proper disposal of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid is a critical safety and environmental responsibility. By following this comprehensive guide, which incorporates hazard assessment, appropriate PPE, spill management, and a scientifically-backed two-stage chemical inactivation process, researchers can confidently and safely manage the waste generated from their work with this and similar compounds. Always consult your institution's specific guidelines and your local EHS department to ensure full compliance with all applicable regulations.

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Comprehensive Safety and Handling Guide for 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for handling 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid. As specific toxicological data for this compound is not extensively published, this directive is grounded in a conservative approach based on its structural components: the pyrrolizidine alkaloid core and the carboxylic acid functional group. The primary objective is to minimize exposure risk and ensure a safe laboratory environment for all personnel.

Core Hazard Assessment: Understanding the Risks

The safe handling of any chemical begins with a thorough understanding of its potential hazards. The structure of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid presents a dual-risk profile that dictates our stringent handling protocols.

• Pyrrolizidine Alkaloid (PA) Core: The pyrrolizidine skeleton is a significant toxicophore. Many compounds in this class are known hepatotoxins, meaning they can cause severe liver damage.[1][2][3] Metabolism of PAs in the liver can produce highly reactive pyrrolic esters, which can damage cellular proteins and nucleic acids.[4] Some PAs are also considered genotoxic and carcinogenic.[5] Due to these potential risks, 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid must be handled as a potent compound with suspected high toxicity .

• Carboxylic Acid Group: The carboxylic acid functional group imparts acidic properties to the molecule. While generally classified as weak acids, they can still cause irritation or corrosive damage to the skin, eyes, and respiratory tract, especially in concentrated or powder form.[6]

• Physical Form (Solid/Powder): As a crystalline solid, this compound poses a significant inhalation hazard.[7] Fine powders can easily become airborne, leading to respiratory exposure and contamination of work surfaces.[7][8]

Engineering Controls: The First Line of Defense

Personal protective equipment is the final barrier between a researcher and a chemical hazard. The primary method of exposure control must always be robust engineering solutions designed to contain the hazard at its source.[9][10]

• Chemical Fume Hood: All manipulations of 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid, including weighing, transfers, and preparation of solutions, must be performed inside a certified chemical fume hood with demonstrated adequate airflow.

• Containment Ventilated Enclosure (CVE) or Glovebox: For procedures involving larger quantities or those with a high potential for aerosolization, a more advanced containment system such as a CVE or a negative-pressure glovebox is strongly recommended.[9][11][12] This provides a superior level of isolation for the operator and the laboratory environment.[9][11]

• Designated Work Area: Establish a designated area within the fume hood exclusively for working with this compound.[7] This helps prevent cross-contamination of other experiments and materials.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure. The following table outlines the required PPE for handling 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Handling Solid (Weighing, Transfers)	Double Nitrile Gloves	Chemical Safety Goggles & Face Shield	Fully-buttoned Lab Coat & Disposable Sleeves	Handled within a fume hood or CVE. No respirator needed unless engineering controls fail.
Handling Solutions (Concentrated)	Double Nitrile Gloves	Chemical Safety Goggles & Face Shield	Fully-buttoned Lab Coat	Handled within a fume hood.
Handling Solutions (Dilute)	Single Nitrile Gloves	Chemical Safety Goggles	Fully-buttoned Lab Coat	Handled within a fume hood.
Spill Cleanup	Double Nitrile Gloves	Chemical Safety Goggles & Face Shield	Chemically Resistant Apron over Lab Coat	Consult Safety Officer. May require an N95 or higher rated respirator.

Rationale for PPE Selection:

• Double Gloving: This practice is critical when handling potent compounds. It provides a safeguard against potential pinholes in the outer glove and allows for the safe removal of a contaminated outer glove without exposing the skin.[13]

• Face Shield over Goggles: While safety goggles protect the eyes from splashes, a face shield provides an additional layer of protection for the entire face, which is crucial when handling potentially corrosive or highly toxic materials.[14]

• Lab Coat and Sleeves: A fully buttoned lab coat prevents contact with clothing. Disposable sleeves are an excellent additional measure to protect the arms and prevent contamination from being carried outside the work area.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict, methodical workflow is essential for safety and experimental integrity.

Preparation and Weighing

• Don Full PPE: Before entering the designated work area, don the appropriate PPE as outlined in the table above.

• Prepare the Fume Hood: Cover the work surface of the fume hood with plastic-backed absorbent paper to contain spills and facilitate cleanup.[7]

• Gather Materials: Place all necessary equipment (spatulas, weigh boats, vials, solvents) inside the fume hood before introducing the compound.

• Weighing:

  • Use an analytical balance with a draft shield or, preferably, one located inside the fume hood.

  • Use a disposable weigh boat.[7]

  • To minimize dust, use a spatula to carefully transfer small portions of the powder rather than pouring from the stock bottle.[7]

  • Close the primary container immediately after use.[7]

Solution Preparation and Use

• Add Solid to Solvent: When preparing solutions, always add the solid 2,3-dihydro-1H-pyrrolizine-7-carboxylic acid to the solvent. This helps to minimize dust and splashing.

• Maintain Containment: Keep all containers covered or capped when not in immediate use.

• Transfers: Use appropriate tools (e.g., pipettes with disposable tips) for all liquid transfers to prevent drips and spills. Never pipette by mouth.[13]

Post-Procedure Decontamination

• Decontaminate Equipment: Wipe down all reusable equipment (spatulas, stir bars, etc.) with a suitable solvent (e.g., 70% ethanol) and paper towels. Dispose of the towels as hazardous waste.

• Clean Work Area: Carefully wipe down the designated work area in the fume hood. Dispose of the absorbent paper as hazardous waste.

• Doffing PPE: Remove PPE in the correct order to avoid self-contamination:

  • Remove outer gloves.

  • Remove lab coat and sleeves.

  • Remove face shield and goggles.

  • Remove inner gloves.

• Hand Washing: Immediately and thoroughly wash hands with soap and water after removing all PPE.[13]

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